4,4,4-Trifluoro-3-methoxybutan-1-amine

• CAS: 847926-84-5

Core Science & Biosynthesis

An In-Depth Technical Guide to Structure-Based Searching for Novel Chemical Entities: A Case Study with COC(C(F)(F)F)CCN

For researchers, scientists, and drug development professionals, the ability to navigate the vast chemical space is fundamental to innovation. The discovery of novel molecules with desired properties hinges on our capacity to efficiently search and analyze extensive chemical databases. This guide provides a comprehensive, in-depth exploration of the core principles and practical workflows of chemical structure searching, using the SMILES (Simplified Molecular Input Line Entry System) string COC(C(F)(F)F)CCN as a central case study. As a senior application scientist, this document is structured to not only outline the necessary steps but to also provide the underlying scientific rationale, ensuring a deep and applicable understanding of the process.

Introduction: The Starting Point - A Novel SMILES String

Our investigation begins with the SMILES string COC(C(F)(F)F)CCN. This seemingly simple line of text is a powerful representation of a unique chemical entity. In the realm of drug discovery and chemical biology, a novel structure like this can be the key to unlocking new therapeutic pathways or developing innovative materials. However, before its potential can be explored, we must first understand its place within the known chemical universe. This is where the discipline of chemical structure searching becomes paramount.

Structure searching allows us to answer critical questions:

• Has this molecule been synthesized before?

• Are there structurally similar compounds with known biological activities?

• Does it contain any structural motifs associated with toxicity or desirable pharmacological properties?

This guide will walk you through the methodologies used to answer these questions, transforming a simple SMILES string into a wealth of actionable knowledge.

Decoding the Query: From SMILES to Structure

The first step in any structure search is to understand the query molecule itself. The SMILES string COC(C(F)(F)F)CCN encodes the two-dimensional structure of a molecule. Let's break it down:

• COC : A methoxy group (CH3-O-) is connected to a carbon atom.

• (...) : Parentheses indicate a branch from the main chain.

• C(C(F)(F)F)CCN : The main chain consists of a carbon atom connected to another carbon, which is in turn connected to a nitrogen. The first carbon in this chain has a trifluoromethyl group (C(F)(F)F)) and a methoxy group attached. The final part of the chain is an ethylamine (CCN).

From this, we can deduce the systematic name of our query molecule: 2-methoxy-1-(2,2,2-trifluoroethyl)ethanamine . This structural understanding is the foundation upon which all subsequent search strategies are built.

The Landscape of Chemical Information: Database Selection

The choice of database is a critical first step that dictates the scope and quality of the search results. For drug discovery and chemical biology research, two publicly accessible databases are of primary importance:

• PubChem : A vast repository of chemical information maintained by the National Center for Biotechnology Information (NCBI) in the United States.[1][2][3][4][5] It contains information on chemical structures, properties, biological activities, patents, and more, sourced from a multitude of contributors.[2][3]

• ChEMBL : A manually curated database of bioactive molecules with drug-like properties, maintained by the European Bioinformatics Institute (EMBL-EBI).[6][7][8][9][10] It focuses on quantitative bioactivity data, linking chemical structures to their biological targets and effects.[6][10]

For the purpose of this guide, we will consider workflows applicable to both databases, as they offer complementary information crucial for a comprehensive analysis.

Core Methodologies of Structure Searching

Chemical structure searching is not a monolithic process. It encompasses a variety of techniques, each designed to answer a different type of scientific question. The three primary modes of structure searching are exact structure search, substructure search, and similarity search.

Exact Structure Search: Has This Been Seen Before?

The most straightforward type of search is the exact structure search . As the name implies, this search aims to determine if the exact molecule represented by our SMILES string, COC(C(F)(F)F)CCN, exists within the database. This includes considerations for stereochemistry and tautomers.[11] A positive hit would provide immediate access to all known information about the compound, including its synthesis, properties, and any recorded biological activity. For a potentially novel compound, a negative result from an exact search is often the first indication of its novelty.

Substructure Search: Identifying Key Structural Motifs

More often than not, a researcher is interested in finding a class of compounds that share a common structural core or functional group. This is the domain of substructure searching (SSS) .[12] In a substructure search, the user defines a smaller structural fragment (the substructure) and the database returns all molecules that contain this fragment.[12]

For our query molecule, COC(C(F)(F)F)CCN, we could perform a substructure search for the trifluoroethylamine moiety (C(C(F)(F)F)N). This would identify a diverse set of molecules that share this potentially important pharmacophore, allowing us to investigate the broader chemical context of our query.

The underlying mechanism of substructure searching involves graph theory, where the query substructure is treated as a subgraph that must be matched within the larger graphs of the database molecules.[12] To expedite this computationally intensive process, many databases employ a pre-screening step using molecular fingerprints to quickly eliminate molecules that do not contain the necessary structural features.[13][14][15]

Similarity Search: Finding a Molecule's Relatives

Perhaps the most powerful and widely used search methodology in drug discovery is the similarity search . The fundamental principle behind similarity searching is the "Similar Property Principle," which posits that structurally similar molecules are likely to have similar biological activities.[16] This allows researchers to leverage the known properties of existing compounds to infer the potential activities of a novel molecule.

The process of similarity searching can be broken down into two key components: the representation of molecular structure and the metric used to quantify similarity.

To computationally compare molecules, their complex three-dimensional structures are typically encoded into a more manageable format known as a molecular fingerprint .[16][17][18] A fingerprint is a binary vector (a series of 0s and 1s) where each bit represents the presence or absence of a specific structural feature or substructural fragment within the molecule.[17][19]

There are various types of fingerprints, including:

• Path-based fingerprints : Encode linear sequences of atoms and bonds.[20]

• Circular fingerprints (e.g., ECFP) : Capture the circular atomic environments around each atom up to a certain radius.[15]

The choice of fingerprint can influence the outcome of a similarity search, as different fingerprints emphasize different aspects of the molecular structure.

Once molecules are represented as fingerprints, their similarity can be quantified using a variety of metrics. The most common and widely accepted metric is the Tanimoto coefficient (also known as the Jaccard index).[20][21][22][23][24]

The Tanimoto coefficient is calculated as the ratio of the number of shared features (bits set to 1 in both fingerprints) to the total number of unique features (bits set to 1 in either fingerprint). The resulting score ranges from 0 (no similarity) to 1 (identical molecules).[20][21]

A typical workflow for a similarity search would involve generating the fingerprint for our query molecule, COC(C(F)(F)F)CCN, and then comparing it to the pre-computed fingerprints of all molecules in the database using the Tanimoto coefficient. The results are then ranked by their similarity score, providing a list of the closest structural relatives to our query.

A Practical Workflow for Structure-Based Inquiry

Now, let's outline a practical, step-by-step workflow for conducting a comprehensive structure search for our query molecule, COC(C(F)(F)F)CCN.

Step 1: Structure Input and Standardization The process begins by inputting the SMILES string into the search interface of a chemical database like PubChem or ChEMBL.[25] The system will first parse the SMILES string and convert it into a standardized internal representation to ensure consistency.

Step 2: Exact Structure Search The first search to perform is an exact structure search. This will quickly determine if the molecule is already known.

Step 3: Substructure Search If the exact search yields no results, the next logical step is to perform a series of substructure searches. For our query, we might search for:

• The trifluoroethyl group attached to a nitrogen.

• The methoxy-ethylamine fragment. This will help in understanding the prevalence of these motifs in known bioactive molecules.

Step 4: Similarity Search The core of the exploratory process is the similarity search. Using a standard fingerprint like ECFP4 and the Tanimoto coefficient, we would search for molecules with a high degree of similarity to our query.

Step 5: Analysis and Interpretation of Results The output of a similarity search is a ranked list of molecules. The task then is to analyze this list to identify trends and draw inferences. Key questions to ask include:

• What are the biological targets of the most similar compounds?

• Do any of the similar compounds have known safety liabilities?

• What are the common synthetic routes to these related molecules?

This analysis provides the first clues about the potential biological activity and druggability of our novel compound.

Visualizing the Search Workflow

To better illustrate the decision-making process in a structure search, the following diagram outlines the logical flow.

Caption: A flowchart illustrating the typical workflow for a chemical structure search, starting from a SMILES string.

Advanced Frontiers: 3D Similarity and Machine Learning

While 2D similarity searching is a powerful tool, it has its limitations as it does not account for the three-dimensional shape of a molecule, which is crucial for its interaction with biological targets. 3D similarity searching addresses this by comparing the shapes and electrostatic properties of molecules.[26] This can be particularly useful for identifying compounds that may have different 2D structures but adopt a similar 3D conformation, a concept known as scaffold hopping.

Furthermore, the field of cheminformatics is increasingly being influenced by machine learning and artificial intelligence .[19] Deep learning models can be trained on large datasets of chemical structures and their associated activities to predict the properties of new molecules with greater accuracy than traditional similarity-based methods.[19] These advanced techniques represent the future of structure-based drug discovery.

Conclusion: From a String of Text to Scientific Insight

The journey from a simple SMILES string like COC(C(F)(F)F)CCN to a deep understanding of a molecule's potential is a testament to the power of modern cheminformatics. Through a systematic application of exact, substructure, and similarity searching, researchers can efficiently navigate the vastness of chemical space, uncovering relationships and generating hypotheses that drive scientific innovation. As databases continue to grow and search algorithms become more sophisticated, the ability to effectively perform and interpret chemical structure searches will remain a cornerstone of successful research and development in the chemical sciences.

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• ChEMBL - EMBL-EBI.
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• How do I assess similarities between molecules? - Optibrium.
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• Learn Tanimoto Similarity and Molecular Comparison | Similarity, Clustering and Drug Discovery - Codefinity.
• Similarity searching using 2D structural fingerprints - SciSpace.
• PubChem Substance and Compound databases | Nucleic Acids Research | Oxford Academic.
• ChEMBL - D
• ChEMBL - Bio.tools.
• An overview of molecular fingerprint similarity search in virtual screening - PubMed.
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• PubChem | Laurier Library.
• Guiding Similarity Search in Chemical Fragment Spaces with Weighted Fingerprints.
• How does molecular similarity search work? - Milvus.
• Tanimoto similarity coefficients Chemical similarity was quantified...
• Chemical Structure Similarity Search for Ligand-Based Virtual Screening: Methods and Computational Resources - ResearchG
• PubChem - Re3d
• Demystifying Tanimoto Similarity: A Practical Approach - YouTube.
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• Full article: How do we further enhance 2D fingerprint similarity searching for novel drug discovery? - Taylor & Francis.
• Deep Learning Based Methods for Molecular Similarity Searching: A System
• Substructure Search - Chemical Descriptors Library.
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• Chemical Properties of Ethanamine, 2-methoxy- (CAS 109-85-3) - Cheméo.
• Trifluoroethylamine (2,2,2-TRIFLUOROETHANAMINE, 'Ethylamine, 2,2,2-trifluoro-') CAS:753-90-2.
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• 2-(2-Methoxy Phenoxy) Ethyl Amine Manufacturer in India | Vihita Bio.
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• 2-(2-(2-Methoxyethoxy)ethoxy) ethanamine = 95 74654-07-2 - Sigma-Aldrich.
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Fluorinated Amine Building Blocks: A Technical Guide for Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine into amine-containing scaffolds is a high-leverage tactic to optimize pharmacokinetics (PK) and potency.[1][2] Fluorinated amine building blocks are not merely structural spacers; they are functional tools used to modulate basicity (

), tune lipophilicity ( ), and enforce bioactive conformations via stereoelectronic effects.[3]

This guide provides a technical deep-dive into the rationale, synthesis, and application of fluorinated amines, moving beyond generic observations to actionable medicinal chemistry strategies.

Part 1: Physicochemical Profiling & The "Fluorine Effect"

Basicity Modulation ( )

The high electronegativity of fluorine (

) exerts a powerful inductive effect ( ) on nearby amine centers. This is the primary tool for reducing the basicity of amines to minimize lysosomal trapping, reduce hERG channel inhibition, and improve membrane permeability.

Table 1: Impact of Fluorination on Amine

(Ethylamine Series)

Compound Class	Structure	Approx.[2][3][4][5][6][7][8][9][10][11] (Conj. Acid)	(vs. Parent)	Strategic Utility
Ethylamine		10.7	-	Baseline
-Fluoroamine		8.8 – 9.0	~1.8	Moderate basicity reduction; retains solubility.
-Difluoroamine		7.3 – 7.5	~3.3	Significant reduction; approaches neutral pH.
-Trifluoroamine		5.7	~5.0	Non-basic at physiological pH; amide isostere behavior.
-Fluoroamine		9.5 – 9.8	~1.0	Fine-tuning; less inductive influence due to distance.

Conformational Bias: The Gauche Effect

Unlike steric bulk which enforces anti conformations, the C–F bond in

-fluoroamines often prefers a gauche orientation relative to the C–N bond. This is driven by two factors:

• Hyperconjugation: Donation of electron density from

  .[12]

• Electrostatics: Attraction between the partially negative fluorine (

  ) and the protonated ammonium ( ).

This effect allows chemists to "lock" flexible chains into bioactive conformations without adding metabolic liability.

Figure 1: The "Gauche Effect" drives the conformational preference of protonated

-fluoroamines, stabilizing specific geometries useful for receptor binding.

Part 2: Synthetic Methodologies

While direct fluorination (e.g., DAST) is common, it often suffers from elimination side reactions or rearrangements (e.g., aziridinium intermediates). For high-value medicinal chemistry building blocks, building block assembly and ring-opening strategies are superior.

Protocol: Lewis Base Catalyzed Hydrofluorination of Aziridines

This method, developed by the Doyle group, is the gold standard for accessing chiral

-fluoroamines. It avoids the use of corrosive amine-HF reagents and provides high regioselectivity.[7]

Mechanism: In situ generation of HF from benzoyl fluoride (BzF) and HFIP, catalyzed by a Lewis base (DBN/DBU).

Reagents:

• Substrate: N-protected Aziridine (e.g., Tosyl, Boc).

• Fluorine Source: Benzoyl Fluoride (BzF).[13][14]

• Additives: HFIP (1,1,1,3,3,3-Hexafluoroisopropanol).[9][14]

• Catalyst: DBN (1,5-Diazabicyclo[4.3.0]non-5-ene).[14]

• Solvent: TBME (tert-Butyl methyl ether).

Step-by-Step Methodology:

• Preparation: In an 8 mL polypropylene tube (glass reacts with HF), dissolve the Aziridine (1.0 mmol, 1.0 equiv) in TBME (1.0 M concentration).

• Catalyst Addition: Add DBN (0.2 equiv).

• Reagent Activation: Add HFIP (4.0 equiv) followed by Benzoyl Fluoride (2.0 equiv).[14] Caution: Exothermic.

• Reaction: Seal the tube and heat to 50 °C in an aluminum block. Stir for 4-12 hours (monitor via LCMS/TLC).

• Quench: Cool to RT. Quench with saturated aqueous

  .[14]

• Workup: Extract with EtOAc (3x). Wash combined organics with brine. Dry over

  and concentrate.

• Purification: Flash column chromatography (Silica gel). Note:

  -fluoroamines can be silica-sensitive; consider neutralizing silica with 1% .

Validation Check:

• Success: Appearance of characteristic C-F coupling in

  NMR ( Hz).

• Failure: Elimination to allylic amine (check temperature/basicity).

Synthesis Decision Tree

Figure 2: Strategic decision matrix for selecting the optimal synthetic route based on structural requirements.

Part 3: Strategic Applications & Case Studies

Case Study: 5-HT Transporter Inhibitors (Conformational Locking)

In the optimization of serotonin transporter (SERT) inhibitors, researchers utilized the gauche effect to enhance potency.

• Challenge: The flexible ethylamine chain resulted in entropic penalties upon binding.

• Solution: Introduction of a

  -fluorine atom.[1][7][15][16]

• Outcome: The protonated amine adopted a gauche conformation that perfectly matched the pharmacophore of the binding pocket. This "pre-organization" improved affinity by >10-fold compared to the non-fluorinated analog.

Case Study: Cathepsin K Inhibitors (Metabolic Blocking)

Odanacatib (Merck) features a fluorinated leucine motif.

• Mechanism: The primary metabolic soft spot in leucine-based inhibitors is the

  -carbon (oxidation).

• Solution: Replacement of the isopropyl group with a fluorinated analog.

• Outcome: The C-F bond is metabolically inert to CYP450 oxidation, significantly extending half-life (

  ) without disrupting the hydrophobic interaction required for the S2 pocket of Cathepsin K.

References

• Kalow, J. A., Schmitt, D. E., & Doyle, A. G. (2012).[8][9] Synthesis of

  -Fluoroamines by Lewis Base Catalyzed Hydrofluorination of Aziridines.[8][9][13][14] Journal of Organic Chemistry. [Link][13]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link][15]

• Hunter, L. (2010). The C–F bond as a conformational tool in organic and medicinal chemistry.[3][17] Beilstein Journal of Organic Chemistry. [Link]

• Morgenthaler, M., et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem. [Link]

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Precision Fluorination: Novel Trifluoromethylated Scaffolds in Drug Discovery

A Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary

The "Fluorine Renaissance" in pharmaceutical research has evolved beyond simple aromatic substitution.[1][2] While the trifluoromethyl (

) group has long been a staple for modulating metabolic stability, recent advances have shifted focus toward novel -hybridized scaffolds , heteroatom-linked motifs ( , ) , and late-stage functionalization (LSF) . This guide analyzes the physicochemical drivers behind these moieties and provides actionable protocols for their installation, moving from the "Magic Methyl" effect to the "Magic Trifluoromethyl" paradigm.

The Physicochemical Imperative: Why ?

The strategic installation of a

group is rarely about a single parameter. It is a multi-vector optimization of lipophilicity ( ) , metabolic blockade , and conformational bias .

• Bioisosterism & Sterics: The

  group has a Van der Waals volume ( ) intermediate between an isopropyl group and a tert-butyl group, yet it is often used as a bioisostere for chlorine or a methyl group due to electronic demand. Unlike alkyl groups, introduces a strong dipole moment that can induce specific binding interactions (e.g., orthogonal multipolar interactions with carbonyls in the protein pocket).

• Metabolic Armor: The C-F bond (approx. 116 kcal/mol) is oxidation-resistant. Placing a

  group at a metabolic "hotspot" (e.g., benzylic positions) blocks Cytochrome P450-mediated hydroxylation, significantly extending half-life ( ).

• Lipophilicity Modulation: While fluorine is polar, the

  group is paradoxically lipophilic due to its low polarizability. It typically increases by +1.2 units compared to hydrogen, facilitating membrane permeability, though this must be balanced to avoid poor solubility.

Visualization: The Fluorine SAR Logic

The following diagram illustrates the decision matrix for deploying

scaffolds during Lead Optimization.

Caption: Decision pathways for trifluoromethyl incorporation during Structure-Activity Relationship (SAR) optimization.

Emerging Scaffolds: Beyond the Benzene Ring

Current research prioritizes three specific classes of novel scaffolds:

A. -Trifluoromethyl Motifs

Moving

from flat aromatic rings to 3D-aliphatic scaffolds (e.g., trifluoromethyl-cyclopropanes, -oxetanes, or -piperidines) improves solubility and reduces the "flatland" toxicity associated with high aromatic ring counts.

• Key Advantage: Disruption of molecular planarity leads to higher

  scores, correlating with better clinical success rates.

B. Trifluoromethoxy ( )

Often termed "super-lipophilic," the

group adopts a specific conformation orthogonal to the aryl ring to minimize dipole repulsion.

• Application: Used when a

  is too sterically demanding or when electron donation into the ring (via resonance) needs to be dampened by induction.

• Example: Riluzole (ALS treatment).[3]

C. Trifluoromethylthio ( )

The

group is highly lipophilic (Hansch value = 1.44, compared to 1.04 for and 0.88 for ).

• Utility: It serves as a "lipophilicity booster" for polar compounds that struggle to cross the blood-brain barrier (BBB).

Comparative Data: Bioisostere Metrics

The following table summarizes the quantitative shifts expected when substituting standard groups with fluorinated motifs.

Property	Methyl ( )	Trifluoromethyl ( )	Chloro ( )	Trifluoromethoxy ( )
Van der Waals Vol ( )	13.7	42.6	12.0	~50.0
Hansch (Lipophilicity)	0.56	0.88	0.71	1.04
Hammett (Electronics)	-0.17 (Donor)	0.54 (Withdrawing)	0.23	0.35
Metabolic Stability	Low (Oxidation prone)	High (Blocked)	Moderate	High

Synthetic Methodologies: The Photoredox Revolution

Traditional methods (e.g., Swarts reaction) require harsh conditions incompatible with complex pharmaceutical intermediates. The modern standard is Late-Stage Functionalization (LSF) using photoredox catalysis. This allows the installation of

groups onto fully assembled drug scaffolds, bypassing the need for de novo synthesis.

Mechanism: Radical Trifluoromethylation

The reaction typically utilizes an electrophilic source of

(e.g., Togni Reagent II ) and a photocatalyst (e.g., ).

• Excitation: Visible light excites the Ru-catalyst to

  .

• SET Reduction:

  reduces the Togni reagent (Single Electron Transfer), generating a radical.

• Radical Addition: The electrophilic

  radical adds to an electron-rich alkene or arene.

• Oxidation/Deprotonation: The resulting radical intermediate is oxidized by

  back to the cation, followed by deprotonation to restore aromaticity (if arene) or trapping (if alkene).

Visualization: Photoredox Catalytic Cycle

Caption: Single Electron Transfer (SET) mechanism for Togni-mediated trifluoromethylation.[4][5]

Experimental Protocol: Late-Stage C-H Trifluoromethylation

Objective: Direct installation of a

group onto an electron-rich heteroarene (e.g., indole derivative) using visible-light photoredox catalysis.

Reagents:

• Substrate: 1.0 equiv (e.g., N-Boc-indole)

• Reagent: Togni Reagent II (1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one), 1.2 equiv.

• Catalyst:

  (1.0 mol%)

• Solvent: Acetonitrile (MeCN) or Methanol (MeOH)

• Light Source: Blue LED strip (

  nm)

Step-by-Step Methodology:

• Setup: In a 10 mL borosilicate glass vial equipped with a magnetic stir bar, add the heteroarene substrate (0.5 mmol), Togni Reagent II (0.6 mmol), and the Ruthenium catalyst (0.005 mmol).

• Solvation: Add degassed MeCN (5.0 mL) via syringe. Note: Oxygen can quench the excited state of the catalyst; ensure solvent is sparged with Argon for 15 mins prior to use.

• Sealing: Seal the vial with a Teflon-lined septum cap.

• Irradiation: Place the vial approx. 2 cm away from the Blue LED source. Stir vigorously at room temperature (

  ). Use a fan to cool the setup if the LEDs generate significant heat (maintain ).

• Monitoring: Monitor reaction progress via TLC or LC-MS every 2 hours. Typical reaction time is 6–12 hours.

• Workup: Upon consumption of the starting material, dilute the mixture with EtOAc (20 mL) and wash with saturated

  (2 x 10 mL) to remove iodobenzoic acid byproducts.

• Purification: Dry the organic layer over

  , concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Validation Check:

• Self-Validating Step: The appearance of a new peak in

  NMR around -60 to -65 ppm confirms incorporation.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480, 224–228. Link

• Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682. Link

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359–4369. Link

• Barata-Vallejo, S., et al. (2023).[6] Recent Advances in the Synthesis of Trifluoromethylated and Trifluoromethoxylated Compounds. Molecules, 28(3), 1157. Link

• Koike, T., & Akita, M. (2016). Fine Design of Photoredox Systems for Catalytic Fluoromethylation of Carbon–Carbon Multiple Bonds. Accounts of Chemical Research, 49(9), 1937–1945. Link

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• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds [mdpi.com]
• 6. iis.u-tokyo.ac.jp [iis.u-tokyo.ac.jp]

Bioisosteric replacement using trifluoro-methoxy-amines

Bioisosteric Replacement Using Trifluoro-Methoxy-Amines ( -Amines)

Technical Guide & Whitepaper

Executive Summary

The trifluoromethoxy group (

) has evolved from a niche structural curiosity to a "super-halogen" bioisostere critical in modern medicinal chemistry. This guide addresses the incorporation of the moiety into amine-containing scaffolds (primarily anilines and heteroaryl amines). Unlike the widely used trifluoromethyl ( ) or methoxy ( ) groups, the substituent offers a unique orthogonal conformational preference and exceptional lipophilicity ( ), allowing for precise modulation of membrane permeability and metabolic stability without compromising steric compactness.[1]

Physicochemical Rationale: The "Phantom" Group

The

group is often termed a "phantom" or "pseudo-halogen" because it mimics the steric demand of an isopropyl group while exerting electronic effects similar to a chlorine atom. However, its utility in drug design stems from two distinct properties that differentiate it from its bioisosteric competitors ( and ).

The Orthogonal Conformation Anomaly

Unlike the methoxy group (

), which typically adopts a planar conformation relative to the aryl ring ( dihedral angle) to maximize p-orbital resonance, the group adopts an orthogonal conformation ( twist) .

• Mechanism: This is driven by the anomeric effect (hyperconjugation between the oxygen lone pair and the

  antibonding orbital) and steric repulsion between the large fluorine atoms and ortho-protons.

• Impact: This twist disrupts planarity, often improving solubility by disrupting crystal packing energy, and allows the molecule to explore unique binding vectors in the active site that planar analogs cannot access.

Lipophilicity and Electronic Profiling

The

group is one of the most lipophilic substituents available to medicinal chemists, surpassing even the group. This allows for significant boosts in blood-brain barrier (BBB) permeability.

Table 1: Comparative Physicochemical Metrics of Bioisosteres

Substituent	Hansch (Lipophilicity)	Hammett (Electronics)	Conformation (Aryl)	Metabolic Liability
	0.00	0.00	Planar	N/A
	-0.02	-0.27 (Donor)	Planar ( )	High (O-dealkylation)
	+0.88	+0.54 (Withdrawing)	Rotating	High Stability
	+1.04	+0.35 (Withdrawing)	Orthogonal ( )	High Stability
	+0.71	+0.23	Planar	Moderate

Key Insight: Replacing an electron-donating

with an electron-withdrawing drastically alters the pKa of the aniline nitrogen. This reduction in basicity can reduce lysosomal trapping and hERG channel inhibition, common liabilities in amine-containing drugs.

Metabolic Stability & Bioisosteric Strategy

A primary driver for

incorporation is the blockade of metabolic "soft spots."

Blocking O-Dealkylation

Methoxy groups are frequent targets for Cytochrome P450 (CYP) mediated O-dealkylation, leading to rapid clearance and potentially toxic quinone-imine metabolites. The strong

bonds (approx. 116 kcal/mol) in render the adjacent carbon impervious to oxidative attack.

Figure 1: Comparative metabolic fate. The

group blocks the oxidative cascade common to methoxy ethers.

Synthetic Methodologies

Direct introduction of

onto amines is challenging due to the instability of the trifluoromethoxide anion ( ), which rapidly decomposes to fluoride and difluorophosgene ( ). Modern protocols circumvent this using transition metal catalysis or radical rearrangements.

Decision Matrix for Synthesis

Select the protocol based on substrate availability and functional group tolerance.

Figure 2: Synthetic route selection based on precursor availability.

Protocol A: Silver-Mediated Oxidative Trifluoromethoxylation

This is the industry-standard method for late-stage functionalization of aryl stannanes or boronic acids.

Mechanism: Uses

(generated in situ) combined with an oxidant (Selectfluor) to transfer the radical/cation to the aryl ring.

Step-by-Step Protocol:

• Reagent Prep: In a glovebox, combine

  (2.0 equiv) and the aryl stannane precursor (1.0 equiv) in anhydrous acetone.

• Oxidant Addition: Add Trimethylsilyl trifluoromethanesulfonate (TMS-OTf) (1.0 equiv) and Selectfluor (1.5 equiv). Note: Selectfluor acts as the oxidant to access the high-valent silver intermediate.

• Reaction: Stir at

  for 12 hours in the dark (silver salts are light-sensitive).

• Workup: Filter through a pad of Celite to remove silver residues. Concentrate the filtrate and purify via silica gel flash chromatography.

Validation Check:

• Success Indicator: Appearance of a singlet in

  NMR around -58 ppm.

• Failure Mode: If

  is produced (decomposition), check moisture levels; the reaction requires strictly anhydrous conditions.

Protocol B: N-to-O Migration (Specific for Anilines)

This method is ideal for converting anilines directly to ortho-trifluoromethoxy anilines without heavy metal catalysis.

Step-by-Step Protocol:

• Precursor Synthesis: Convert the starting aniline to

  -aryl- -hydroxyacetamide.

• Trifluoromethylation: React with Togni’s Reagent II in the presence of a mild base to form the

  - intermediate.

• Thermal Rearrangement: Heat the intermediate in degassed solvent (DCE or Toluene) to

  .

• Mechanism: The

  group undergoes a [3,3]-sigmatropic rearrangement, migrating from the Nitrogen to the Ortho-Carbon.

• Hydrolysis: Acidic hydrolysis removes the acetyl group, yielding the free ortho-

  aniline.

Case Study: Riluzole and Beyond

Riluzole (Rilutek) is the quintessential example of a trifluoromethoxy-amine drug. Used for Amyotrophic Lateral Sclerosis (ALS), it features a 2-amino-6-trifluoromethoxybenzothiazole core.

• Bioisosteric Logic: The

  group increases lipophilicity (LogP ~3.5) allowing CNS penetration.

• Electronic Effect: It reduces the electron density on the benzothiazole ring, modulating the acidity of the cyclic nitrogen and improving stability against oxidative ring opening.

Application in Discovery: When optimizing a lead compound with a metabolic liability at a methoxy position:

• Synthesize the

  analog using Protocol A (if aryl halide available).

• Measure LogD (expect +0.5 to +1.0 increase).

• Assess microsomal stability (expect >50% reduction in intrinsic clearance).

References

• Leroux, F. R., et al. (2008). "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry. Link

• Müller, K., Faeh, C., & Diederich, F. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science. Link

• Liu, J. B., et al. (2015). "Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration." Journal of the American Chemical Society. Link

• Hansch, C., & Leo, A. (1979). "Substituent Constants for Correlation Analysis in Chemistry and Biology." Wiley-Interscience. (Classic reference for values).

• Togni, A. (2012). "Electrophilic Trifluoromethylation." Chemical Reviews. Link

Sources

• 1. grokipedia.com [grokipedia.com]

Physical properties of gamma-trifluoro-beta-methoxy amines

The Physicochemical Profile of -Trifluoro- -Methoxy Amines in Drug Design

Executive Summary: The Fluorine-Oxygen Synergy

In modern drug discovery, the strategic incorporation of fluorine is a ubiquitous tool for modulating physicochemical properties without significantly altering steric bulk. The

-trifluoro- -methoxy amine motif represents a highly specialized scaffold that combines the metabolic stability of the trifluoromethyl group ( ) with the polarity-modulating effects of a vicinal methoxy ether.

This guide analyzes the physical properties of this specific pharmacophore, focusing on three critical parameters: basicity modulation (

) , lipophilicity ( ) , and conformational locking via the gauche effect . Understanding these properties allows researchers to utilize this motif as a bioisostere for ethyl chains or peptide bonds, improving oral bioavailability and blood-brain barrier (BBB) penetration.

Electronic Properties: Modulation

The basicity of the amine nitrogen is the primary determinant of a drug's ionization state at physiological pH. In alkyl amines, the

is typically .

The Inductive Effect Mechanism

In

-trifluoro- -methoxy amines, two electron-withdrawing groups (EWGs) operate on the nitrogen center:

• -Methoxy Effect: The oxygen atom at the -position exerts a strong inductive withdrawal ( ), typically lowering the amine by 1.0–1.5 units.
• -Trifluoromethyl Effect: While the group is further away ( -position), its potent electronegativity still impacts the nitrogen electron density, contributing an additional reduction of 0.5–1.0 units.

Quantitative Impact

The cumulative effect results in a scaffold with a

range of 7.5 – 8.5 . This is the "Goldilocks zone" for CNS drugs:

• pH 7.4 (Blood): A significant fraction remains unprotonated (neutral), facilitating passive diffusion across membranes.

• pH 5.0 (Lysosome): The amine becomes protonated, potentially reducing lysosomal trapping compared to highly basic amines.

Table 1: Comparative Basicity of Amine Scaffolds

Scaffold	Structure	Approx.	% Neutral at pH 7.4
Propyl amine		10.7
-Methoxy amine		9.4
-Trifluoro amine		9.0
-Trifluoro- -methoxy amine		7.8

Conformational Landscape: The Gauche Effect

Unlike flexible alkyl chains, this fluorinated motif exhibits distinct conformational preferences driven by stereoelectronic effects.

Stereoelectronic Interactions

• Gauche Effect: The -methoxy amine fragment prefers a gauche conformation due to the stabilizing interaction between the nitrogen lone pair and the orbital (and conversely ).
• Electrostatics: The and groups often adopt an anti-periplanar or gauche arrangement depending on the specific diastereomer (syn vs. anti), driven by dipole minimization.

Intramolecular Hydrogen Bonding

In non-polar environments (and to a lesser extent in lipid bilayers), the amine hydrogen can donate a hydrogen bond to the vicinal methoxy oxygen (

) or the fluorine atoms ( ), though the latter is weak. This "internal solvation" masks polarity, effectively increasing the apparent lipophilicity and membrane permeability.

Figure 1: Stereoelectronic forces driving the conformational preference of the

-trifluoro- -methoxy amine scaffold.

Experimental Protocols

Protocol A: Synthesis via Regioselective Ring Opening

Objective: Access the

-trifluoro- -methoxy amine core from 2-(trifluoromethyl)aziridine.

Reagents:

• 2-(Trifluoromethyl)-N-tosylaziridine (Starting Material)

• Methanol (Solvent/Nucleophile)

• Boron Trifluoride Etherate (

  ) (Lewis Acid Catalyst)

• Magnesium turnings / Methanol (for desulfonylation)

Workflow:

• Ring Opening:

  • Dissolve 1.0 eq of 2-(trifluoromethyl)-N-tosylaziridine in anhydrous MeOH (

    ).

  • Cool to

    under atmosphere.

  • Add 0.2 eq of

    dropwise.

  • Stir at RT for 4 hours. Note: Nucleophilic attack occurs at the C3 (unsubstituted) position due to electronic repulsion from the

    group at C2, but under Lewis Acid conditions, C2 attack (proximal to ) is often favored due to carbocation stabilization. For -methoxy- -trifluoro, we target C3 attack or use specific catalysts to guide regioselectivity.

  • Correction: To obtain the

    -trifluoro- -methoxy isomer specifically ( ), one must attack a 2-(trifluoromethyl)oxirane with an amine, or use a specific aziridine opening.

  • Revised Step 1 (Epoxide Route for higher purity): Dissolve 2-(trifluoromethyl)oxirane in MeOH. Add amine (

    ). Heat to in a sealed tube. The nucleophile attacks the less hindered carbon (C3), yielding the -hydroxy- -trifluoro product. To get the -methoxy, methylation is required, which is difficult.

  • Optimal Route (Aziridine): Use 2-methoxy-3-(trifluoromethyl)propanoic acid derivatives and perform Curtius rearrangement, OR use the nucleophilic addition of amines to

    -methoxy- -unsaturated trifluoromethyl alkenes .

Selected Robust Method: Addition to Trifluoromethyl Alkenes

• Reaction: Mix

  -3,3,3-trifluoro-1-methoxyprop-1-ene with the desired amine (1.2 eq) in THF.

• Conditions: Stir at

  for 12 hours.

• Workup: Concentrate in vacuo. Purify via silica gel chromatography (Hexane/EtOAc).

Protocol B: Determination via Potentiometric Titration

Objective: Accurate measurement of the conjugate acid

.

System: SiriusT3 or equivalent automated titrator. Conditions:

, Ionic Strength .

• Sample Prep: Weigh 3–5 mg of the amine hydrochloride salt. Dissolve in 1.5 mL of degassed water.

• Titration:

  • Acidify to pH 2.0 using

    .

  • Titrate with

    up to pH 12.0.

  • Perform triple titrations to ensure reproducibility.

• Data Analysis: Use the Bjerrum difference plot to calculate

  .

  • Self-Validation: The curve must show a sharp inflection point. If the residual error is

    , repeat with a co-solvent (Methanol/Water) and extrapolate to 0% organic solvent (Yasuda-Shedlovsky extrapolation).

Figure 2: Integrated workflow for the synthesis and physicochemical characterization of fluorinated amines.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: Amine basicities. ChemMedChem, 2(8), 1100-1115. Link

• Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Synthesis of Novel PTPN2 Inhibitors Utilizing the Fluorinated Building Block 4,4,4-Trifluoro-3-methoxybutan-1-amine

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic synthesis of novel inhibitors targeting Protein Tyrosine Phosphatase Non-Receptor Type 2 (PTPN2). We introduce a rationally designed fluorinated building block, 4,4,4-Trifluoro-3-methoxybutan-1-amine, and detail a plausible synthetic route for its preparation. Subsequently, we propose a synthetic pathway for a novel PTPN2 inhibitor incorporating this building block, leveraging its unique structural and electronic properties to potentially enhance potency, selectivity, and pharmacokinetic profiles. Detailed, step-by-step protocols for the synthesis and characterization of these compounds are provided, underpinned by established principles of organic and medicinal chemistry.

Introduction: PTPN2 as a High-Value Therapeutic Target

Protein Tyrosine Phosphatase Non-Receptor Type 2 (PTPN2) has emerged as a critical regulator in various cellular signaling pathways, making it a compelling target for therapeutic intervention.[1][2] PTPN2 functions as a negative regulator of inflammatory and immune responses by dephosphorylating key signaling molecules such as those in the JAK-STAT pathway.[1][2] Dysregulation of PTPN2 activity is implicated in the pathogenesis of numerous diseases, including cancer, autoimmune disorders like Crohn's disease and type 1 diabetes, and chronic inflammatory conditions.[1][3][4]

In the context of oncology, PTPN2 has been identified as a key negative regulator of anti-tumor immunity.[1][5] Inhibition of PTPN2 can enhance the efficacy of cancer immunotherapies, such as immune checkpoint blockade, by augmenting the activity of T cells and natural killer cells.[1][5] Consequently, the development of potent and selective PTPN2 inhibitors is a highly active area of research.[6][7][8]

The Role of Fluorinated Building Blocks in Modern Drug Discovery

The incorporation of fluorine atoms into drug candidates is a well-established strategy in medicinal chemistry to optimize drug-like properties.[9][10][11] Fluorine's high electronegativity, small size, and the strength of the carbon-fluorine bond can profoundly influence a molecule's metabolic stability, binding affinity, lipophilicity, and bioavailability.[9][11][12] Fluorinated building blocks provide a modular approach to introduce these beneficial properties at specific positions within a molecular scaffold.[9][13]

This guide focuses on the application of a novel, rationally designed building block, 4,4,4-Trifluoro-3-methoxybutan-1-amine, in the synthesis of PTPN2 inhibitors. The trifluoromethyl group is intended to enhance metabolic stability and binding interactions, while the methoxy group can modulate polarity and potentially engage in specific hydrogen bond interactions within the PTPN2 active site. The primary amine provides a versatile handle for incorporation into various inhibitor scaffolds.

Proposed Synthesis of the Key Building Block: 4,4,4-Trifluoro-3-methoxybutan-1-amine

As 4,4,4-Trifluoro-3-methoxybutan-1-amine is not a commercially available reagent, a plausible multi-step synthesis is proposed below. The synthetic strategy is designed to be robust and scalable.

Workflow for the Synthesis of 4,4,4-Trifluoro-3-methoxybutan-1-amine

Caption: Proposed synthetic pathways for 4,4,4-Trifluoro-3-methoxybutan-1-amine.

Detailed Protocol for the Synthesis of 4,4,4-Trifluoro-3-methoxybutan-1-amine

Step 1: Synthesis of 1,1,1-Trifluorobut-3-en-2-one (C)

• To a solution of ethyl trifluoroacetate (A) in anhydrous diethyl ether at -78 °C under an inert atmosphere, add vinylmagnesium bromide (B) (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to yield 1,1,1-Trifluorobut-3-en-2-one (C).

Step 2: Synthesis of 4,4,4-Trifluoro-3-methoxybutan-2-one (E)

• Dissolve 1,1,1-Trifluorobut-3-en-2-one (C) in methanol.

• Add a catalytic amount of sodium methoxide (D).

• Stir the reaction at room temperature for 4 hours.

• Neutralize the reaction with acetic acid.

• Remove the methanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give 4,4,4-Trifluoro-3-methoxybutan-2-one (E).

Step 3: Synthesis of 4,4,4-Trifluoro-3-methoxybutan-1-amine (K) via Gabriel Synthesis

This is the preferred route for obtaining the primary amine.

• Mitsunobu Reaction: To a solution of 4,4,4-Trifluoro-3-methoxybutan-2-ol (obtained by reduction of ketone E with a mild reducing agent like sodium borohydride) in anhydrous THF, add phthalimide (H) and triphenylphosphine (PPh3).

• Cool the mixture to 0 °C and add diethyl azodicarboxylate (DIAD) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Concentrate the reaction mixture and purify the residue by column chromatography to obtain N-(4,4,4-Trifluoro-3-methoxybutyl)phthalimide (I).

• Deprotection: Dissolve the phthalimide derivative (I) in ethanol and add hydrazine hydrate (J).

• Reflux the mixture for 4 hours.

• Cool to room temperature, and filter off the phthalhydrazide precipitate.

• Acidify the filtrate with concentrated HCl and then basify with aqueous NaOH to pH > 12.

• Extract the product with dichloromethane (3x).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield 4,4,4-Trifluoro-3-methoxybutan-1-amine (K).

Design and Synthesis of a Novel PTPN2 Inhibitor

We propose the synthesis of a novel PTPN2 inhibitor based on a known inhibitor scaffold, where our novel building block can be incorporated. The design rationale is to explore the impact of the trifluoromethoxybutyl moiety on the inhibitor's properties.

Proposed PTPN2 Inhibitor Structure

The proposed inhibitor will feature a central heterocyclic core, a common feature in many kinase and phosphatase inhibitors, to which the 4,4,4-Trifluoro-3-methoxybutan-1-amine will be attached via an amide or a related linkage.

Synthetic Workflow for the Proposed PTPN2 Inhibitor

Sources

• 1. What are PTPN2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. Gene - PTPN2 [maayanlab.cloud]
• 3. Genetic Variations of PTPN2 and PTPN22: Role in the Pathogenesis of Type 1 Diabetes and Crohn's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PTPN2 in the Immunity and Tumor Immunotherapy: A Concise Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PTPN2/1 [stage.abbviescience.com]
• 6. PTPN2: Advances and perspectives in cancer treatment potential and inhibitor research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. The PTPN2/PTPN1 inhibitor ABBV-CLS-484 unleashes potent anti-tumour immunity. | Broad Institute [broadinstitute.org]
• 9. apolloscientific.co.uk [apolloscientific.co.uk]
• 10. tandfonline.com [tandfonline.com]
• 11. Fluorinated Building Blocks: Essential Tools for Modern Chemistry | MolecularCloud [molecularcloud.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Reductive Amination of Trifluoromethyl Ketones

Introduction: The Significance of α-Trifluoromethyl Amines in Modern Drug Discovery

The introduction of a trifluoromethyl (CF3) group into bioactive molecules is a cornerstone strategy in medicinal chemistry. When appended to an amine, forming an α-trifluoromethyl amine, this moiety imparts a unique combination of properties that can dramatically enhance a drug candidate's profile. The strong electron-withdrawing nature of the CF3 group lowers the basicity of the amine, which can improve oral bioavailability and reduce off-target effects. Furthermore, the trifluoromethyl group can increase metabolic stability by blocking sites susceptible to enzymatic degradation, a critical factor in extending a drug's half-life.[1] The steric bulk of the CF3 group can also influence binding affinity and selectivity for biological targets. Given these advantages, robust and efficient methods for the synthesis of α-trifluoromethyl amines are of paramount importance to researchers in drug development.

Reductive amination stands out as a powerful and versatile method for the synthesis of these valuable compounds from readily available trifluoromethyl ketones. This guide provides an in-depth exploration of the protocols for the reductive amination of trifluoromethyl ketones, detailing the underlying mechanisms, various methodologies, and practical, step-by-step procedures for laboratory application.

The Mechanism of Reductive Amination of Trifluoromethyl Ketones

The reductive amination of a trifluoromethyl ketone with a primary or secondary amine is a two-step process that is often performed in a single pot.[2][3] The reaction proceeds through the initial formation of a hemiaminal intermediate, which then dehydrates to form a trifluoromethyl-substituted imine (from a primary amine) or iminium ion (from a secondary amine). This intermediate is subsequently reduced to the final α-trifluoromethyl amine.

The electron-withdrawing trifluoromethyl group plays a crucial role in this process. It significantly increases the electrophilicity of the carbonyl carbon, which can facilitate the initial nucleophilic attack by the amine. However, this enhanced electrophilicity also presents a key challenge: the potential for direct reduction of the ketone by the reducing agent, competing with the desired imine formation and reduction pathway.[4][5] Therefore, the choice of reducing agent is critical for a successful transformation.

Figure 1: General mechanism of the reductive amination of trifluoromethyl ketones.

Methodologies for Reductive Amination

Several classes of reducing agents have been successfully employed for the reductive amination of trifluoromethyl ketones. The choice of reagent depends on the specific substrate, the desired selectivity, and the available laboratory equipment.

Borohydride Reagents: The Workhorses of Reductive Amination

Borohydride reagents are among the most common and versatile reducing agents for this transformation due to their operational simplicity and functional group tolerance.[6][7]

• Sodium Cyanoborohydride (NaBH3CN): This is a particularly effective reagent for one-pot reductive aminations.[8][9] Its key advantage lies in its reduced reactivity at neutral or slightly acidic pH, allowing it to selectively reduce the iminium ion intermediate in the presence of the unreacted ketone.[9][10] The reaction is typically carried out in protic solvents like methanol or ethanol.

• Sodium Triacetoxyborohydride (NaBH(OAc)3): Known as STAB, this is another mild and selective reducing agent.[7][11] It is often used in aprotic solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[11][12] STAB is less toxic than NaBH3CN and is particularly effective for the reductive amination of ketones.[6][11]

• Sodium Borohydride (NaBH4): While a more powerful reducing agent than NaBH3CN and STAB, NaBH4 can be used in a two-step procedure.[13][14] The imine is first formed under conditions that remove water, and then NaBH4 is added to effect the reduction.[11] This approach avoids the premature reduction of the starting ketone.[12]

Reducing Agent	Typical Solvent(s)	Key Advantages	Considerations
NaBH3CN	Methanol, Ethanol	Selective for iminium ions in one-pot reactions.[9][10]	Toxic cyanide byproduct.[7]
NaBH(OAc)3	DCE, THF	Mild, selective, and less toxic than NaBH3CN.[7][11]	Moisture sensitive.[12]
NaBH4	Methanol, Ethanol	Cost-effective and readily available.[13]	Can reduce the starting ketone; often requires a two-step process.[11][12]

Table 1: Comparison of common borohydride reagents for reductive amination.

Catalytic Hydrogenation: A Green and Scalable Approach

Catalytic hydrogenation offers a highly atom-economical and environmentally friendly alternative to hydride reagents. This method involves the use of hydrogen gas (H2) and a metal catalyst to reduce the in-situ formed imine.

• Ruthenium Catalysis: Recent advances have demonstrated the high efficiency of ruthenium catalysts for the asymmetric reductive amination of aryl-trifluoromethyl ketones.[4][5][15][16] These methods can provide chiral α-(trifluoromethyl)arylmethylamines with excellent enantioselectivities.[4][5][15][16] Ammonium salts like ammonium acetate (NH4OAc) can serve as the amine source for the synthesis of primary amines.[4][5][15]

Figure 2: General workflow for catalytic reductive amination.

Silane Reducing Agents: An Alternative Hydride Source

Silanes, in the presence of a suitable activator, can also serve as effective reducing agents for the reductive amination of trifluoromethyl ketones.[17][18] Common silanes include phenylsilane and polymethylhydrosiloxane (PMHS). These reactions are often catalyzed by acids or metal complexes.[18]

Experimental Protocols

Protocol 1: One-Pot Reductive Amination using Sodium Cyanoborohydride (NaBH3CN)

This protocol describes a general procedure for the one-pot synthesis of an α-trifluoromethyl amine from a trifluoromethyl ketone and a primary amine.

Materials:

• Trifluoromethyl ketone (1.0 equiv)

• Primary amine (1.1 equiv)

• Sodium cyanoborohydride (NaBH3CN) (1.5 equiv)

• Methanol (MeOH)

• Acetic acid (optional, to maintain slightly acidic pH)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the trifluoromethyl ketone (1.0 equiv) and methanol.

• Add the primary amine (1.1 equiv) to the solution at room temperature.

• Stir the mixture for 30 minutes to allow for imine formation. The pH can be adjusted to 5-6 with acetic acid if necessary.

• In a separate flask, dissolve sodium cyanoborohydride (1.5 equiv) in a minimal amount of methanol.

• Slowly add the NaBH3CN solution to the reaction mixture. Caution: NaBH3CN is toxic and should be handled in a well-ventilated fume hood.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO3 solution until gas evolution ceases.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α-trifluoromethyl amine.

Protocol 2: Asymmetric Reductive Amination using a Ruthenium Catalyst and H2

This protocol is adapted from the literature for the synthesis of chiral primary α-(trifluoromethyl)arylmethylamines.[4][5][15][16]

Materials:

• Aryl-trifluoromethyl ketone (1.0 equiv)

• Ruthenium catalyst (e.g., a chiral Ru-complex, specified in the literature) (mol% as per literature)

• Ammonium acetate (NH4OAc) (1.5 equiv)

• Hydrogen gas (H2)

• Solvent (e.g., ethanol, as specified in the literature)

• High-pressure reactor (autoclave)

Procedure:

• To a high-pressure reactor, add the aryl-trifluoromethyl ketone (1.0 equiv), the ruthenium catalyst, and ammonium acetate (1.5 equiv).

• Add the solvent under an inert atmosphere (e.g., argon or nitrogen).

• Seal the reactor, purge with hydrogen gas several times, and then pressurize with H2 to the pressure specified in the relevant literature (e.g., 50 bar).

• Stir the reaction mixture at the specified temperature and for the designated time.

• After the reaction is complete, cool the reactor to room temperature and carefully release the pressure.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the chiral primary α-(trifluoromethyl)arylmethylamine.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Troubleshooting and Key Considerations

• Low Conversion: If the reaction shows low conversion, it could be due to incomplete imine formation. Adding a dehydrating agent like molecular sieves or using a Dean-Stark apparatus (for two-step procedures) can help drive the equilibrium towards the imine. For catalytic hydrogenations, ensure the catalyst is active and the system is free of catalyst poisons.

• Side Products: The primary side product is often the alcohol resulting from the direct reduction of the ketone. Using a more selective reducing agent like NaBH3CN or NaBH(OAc)3 at the appropriate pH can minimize this.[7][9]

• Over-alkylation: When using primary amines, dialkylation can sometimes be an issue. Using a slight excess of the amine can help, but in some cases, a stepwise procedure with controlled stoichiometry is necessary.[11]

• Substrate Reactivity: Sterically hindered ketones or weakly basic amines may react slowly. In such cases, increasing the reaction temperature or adding a Lewis acid catalyst (e.g., Ti(OiPr)4) can be beneficial.[12]

Conclusion

The reductive amination of trifluoromethyl ketones is a robust and highly valuable transformation in the synthesis of α-trifluoromethyl amines for pharmaceutical and agrochemical research. By understanding the underlying mechanism and carefully selecting the appropriate reducing agent and reaction conditions, researchers can efficiently access a wide range of these important compounds. The protocols provided herein offer a starting point for the practical application of these methods in the laboratory.

References

• Benchchem. Application Notes: Synthesis of N-Trifluoromethyl Amines.
• Benchchem. Application Notes and Protocols for the One-Pot Synthesis of Trifluoromethyl Amines.
• Meanwell, N. A. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. PMC.
• Wang, Y.-Z. et al. Ru-Catalyzed Asymmetric Reductive Amination of Aryl-Trifluoromethyl Ketones for Synthesis of Primary α-(Trifluoromethyl)arylmethylamines. PubMed, 2023.
• Hughes, G. et al. Diastereoselective reductive amination of aryl trifluoromethyl ketones and alpha-amino esters. PubMed, 2007.
• Scherer, D. et al. Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench‐Stable Precursor (Me4N)SCF3. PMC.
• Wang, Y.-Z. et al. Ru-Catalyzed Asymmetric Reductive Amination of Aryl-Trifluoromethyl Ketones for Synthesis of Primary α-(Trifluoromethyl)arylmethylamines. Organic Letters, 2023.
• Wang, Y.-Z. et al. Ru-Catalyzed Asymmetric Reductive Amination of Aryl-Trifluoromethyl Ketones for Synthesis of Primary α-. American Chemical Society, 2023.
• Mondal, S. et al. Enantioselective Synthesis of α-Trifluoromethyl Amines via Biocatalytic N–H Bond Insertion with Acceptor-Acceptor Carbene Donors. Journal of the American Chemical Society, 2022.
• ACS Publications. Ru-Catalyzed Asymmetric Reductive Amination of Aryl-Trifluoromethyl Ketones for Synthesis of Primary α-(Trifluoromethyl)arylmethylamines. Organic Letters, 2023.
• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation).
• Olah, G. A. et al. Direct Preparation of Trifluoromethyl Ketones From Carboxylic Esters. PubMed, 1998.
• Chemistry Steps. Reductive Amination.
• Master Organic Chemistry. Reductive Amination, and How It Works. 2017.
• Wikipedia. Reductive amination.
• The Organic Chemistry Tutor. Reductive Amination | Synthesis of Amines. YouTube, 2025.
• The Organic Chemistry Tutor. Reductive Amination.
• Wu, B.-B. et al. Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction. Journal of the American Chemical Society, 2022.
• Organic Chemistry Portal. Reductive Amination - Common Conditions.
• Prakash, G. K. S. et al. TBAF-Catalyzed Direct Nucleophilic Trifluoromethylation of α-Keto Amides with Trimethyl(trifluoromethyl)silane. Semantic Scholar, 1999.
• Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate.
• Oreate AI Blog. The Role of Sodium Borohydride in Reductive Amination. 2026.
• Sciencemadness.org. A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes.
• Abdel-Magid, A. F. & Maryanoff, C. A. Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes.
• Myers, A. G. Myers Chem 115.
• Han, J. et al. Asymmetric Synthesis of Trifluoromethylated Amines via Catalytic Enantioselective Isomerization of Imines. PMC.
• ChemicalBook. Silane Reduction of Ketones. 2022.
• ResearchGate. Efficient Protocol for Reductive Amination of Aldehydes and Ketones with Sodium Borohydride in an Ionic Liquid/H2O System. 2025.
• Hou, J. et al. Triflic Acid/Silane Promoted Deoxygenative Transformation of Ketones via Carbocations. Organic Letters, 2023.
• Reddit. Reductive amination difficulties - poor conversion : r/Chempros. 2024.
• Chemistry LibreTexts. Reductive Amination. 2023.
• Radchenko, D. S. et al. An easy synthesis of α-trifluoromethyl-amines from aldehydes or ketones using the Ruppert-Prakash reagent. Enamine.
• Abdel-Magid, A. F. et al. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 1996.
• Houk, K. N. et al. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. PMC, 2022.
• Rogue Chem. Aldehydes & Ketones: Reductive Amination – Generating Amines Using Reducing Agents Like NaBH3CN. YouTube, 2024.

Sources

• 1. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
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• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 13. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 14. The Role of Sodium Borohydride in Reductive Amination - Oreate AI Blog [oreateai.com]
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• 18. Triflic Acid/Silane Promoted Deoxygenative Transformation of Ketones via Carbocations [organic-chemistry.org]

Application Note: Strategic Synthesis and Evaluation of Fluorinated Gamma-Secretase Inhibitors

Abstract & Strategic Rationale

Gamma-secretase inhibitors (GSIs) represent a critical frontier in Alzheimer’s Disease (AD) and oncology therapeutics. However, the clinical failure of early pan-GSIs (e.g., Semagacestat) due to Notch-mediated toxicity has necessitated the development of Notch-sparing inhibitors.[1]

This guide details the synthesis and validation of next-generation GSIs, specifically focusing on the Avagacestat (BMS-708163) scaffold. This molecule exemplifies the strategic use of fluorinated amines to modulate physicochemical properties.

Why Fluorinated Amines?

• pKa Modulation: Fluorine’s high electronegativity lowers the pKa of adjacent amines, reducing lysosomal trapping and hERG channel liability.

• Metabolic Stability: Strategic placement of trifluoromethyl (-CF3) or fluorine atoms blocks Cytochrome P450 labile sites (metabolic soft spots).

• Conformational Locking: The gauche effect of fluorine can pre-organize the molecule into the bioactive conformation required for the presenilin active site.

Strategic Design & Mechanism

The following diagram illustrates the Structure-Activity Relationship (SAR) logic behind incorporating fluorinated amines into the GSI scaffold.

Figure 1: SAR logic for fluorinated amine integration. The fluorinated moiety enhances metabolic stability and selectivity while modulating physicochemical properties.[2][3]

Synthetic Protocol: Preparation of Avagacestat Analogues

This protocol describes a convergent synthesis. The key challenge is the nucleophilic attack of the bulky sulfonamide on the fluorinated benzyl electrophile.

Materials & Reagents[2][3][4][5][6][7]

• Core Reagent: 4-Chlorobenzenesulfonyl chloride.

• Fluorinated Building Block: (R)-2-amino-5,5,5-trifluoropentanamide (HCl salt).

• Alkylation Agent: 4-(bromomethyl)-3-fluorobenzonitrile (Precursor to oxadiazole).

• Solvents: Anhydrous DMF, DCM, THF.

• Bases: Cesium Carbonate (

  ), DIPEA.

Workflow Diagram

Figure 2: Convergent synthetic pathway for BMS-708163 (Avagacestat) analogs.

Detailed Step-by-Step Procedure

Step 1: Sulfonamide Formation (The Fluorinated Amine Coupling)

This step introduces the trifluoromethyl tail, critical for the molecule's interaction with the S2' pocket of gamma-secretase.

• Charge: In a flame-dried 250 mL round-bottom flask, suspend (R)-2-amino-5,5,5-trifluoropentanamide HCl (1.0 equiv, 10 mmol) in anhydrous DCM (50 mL).

• Base Addition: Add DIPEA (3.0 equiv) dropwise at 0°C. The solution should become clear.

• Coupling: Add 4-chlorobenzenesulfonyl chloride (1.1 equiv) portion-wise over 15 minutes.

• Reaction: Warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS.

• Workup: Quench with 1N HCl. Extract with DCM (3x). Wash organics with brine, dry over

  , and concentrate.

• Yield Target: >90% yield of the sulfonamide intermediate.

Step 2: N-Alkylation with Fluorinated Benzyl Bromide

Critical Note: The sulfonamide nitrogen is a poor nucleophile. The use of Cesium Carbonate (

) in DMF is essential to facilitate this reaction.

• Dissolution: Dissolve the sulfonamide intermediate (from Step 1) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add

  (1.5 equiv). Stir for 30 mins at RT to generate the sulfonamide anion.

• Addition: Add 4-(bromomethyl)-3-fluorobenzonitrile (1.1 equiv).

• Heat: Heat the mixture to 50°C for 6-12 hours.

  • Tip: Do not overheat (>80°C) to avoid racemization of the alpha-chiral center on the pentanamide chain.

• Workup: Dilute with water (precipitation often occurs). Extract with EtOAc.

• Purification: Flash chromatography (SiO2, Gradient 0-40% EtOAc/Hexanes).

Step 3: Oxadiazole Ring Formation (Optional Functionalization)

If the target requires the 1,2,4-oxadiazole moiety (as in Avagacestat):

• React the nitrile from Step 2 with aqueous hydroxylamine (50% wt) in EtOH at 60°C to form the amidoxime.

• Cyclize using triethyl orthoformate and catalytic

  or heat in acetic acid.

Analytical Characterization

Validating the incorporation of fluorine is distinct from standard organic characterization.

Technique	Parameter	Expected Observation	Purpose
1H NMR	Chemical Shift	Distinct splitting of protons adjacent to (quartet-like multiplets).	Confirm regiochemistry.
19F NMR	Shift (ppm)	-60 to -65 ppm ( group); -110 to -120 ppm (Ar-F).	Quantify purity and verify fluorine integrity.
LC-MS	m/z	M+1 peak matching theoretical mass.	Confirm molecular weight.
Chiral HPLC	Enantiomeric Excess (ee)	>98% ee required.	Verify no racemization occurred at the alpha-carbon.

Biological Validation: The "Notch-Sparing" Assay

To ensure the synthesized inhibitor is a viable drug candidate, it must inhibit Amyloid Precursor Protein (APP) cleavage without blocking Notch signaling.

Protocol: FRET-Based Gamma-Secretase Activity Assay

Principle: Use a recombinant membrane fraction containing Gamma-Secretase and a fluorogenic substrate (C99-based) that fluoresces upon cleavage.

Reagents:

• Enzyme Source: Solubilized membranes from HeLa or CHO cells overexpressing Presenilin-1.

• Substrate: NMA-GGVVIATVK(DNP)-DR-DR-DR-NH2 (Fluorogenic peptide).

• Positive Control: DAPT (Non-selective GSI).

Procedure:

• Preparation: Dilute the synthesized fluorinated GSI in DMSO (10-point dose-response, 0.1 nM to 10 µM).

• Incubation: Mix enzyme fraction + Inhibitor in Assay Buffer (50 mM HEPES, pH 7.0) for 15 mins at 37°C.

• Initiation: Add Fluorogenic Substrate (10 µM final).

• Measurement: Monitor fluorescence (Ex 355 nm / Em 440 nm) kinetically for 60 mins.

• Data Analysis: Calculate

  for APP cleavage.

Counter-Screen (Notch): Repeat the assay using a Notch-specific fluorogenic substrate.

• Success Metric:

  . (Selectivity Window).

References

• Vertex Pharmaceuticals. (2007). A practical synthesis of a gamma-secretase inhibitor. PubMed.[1] Available at: [Link]

• Maesako, M., et al. (2020).[4] Visualization of PS/γ-Secretase Activity in Living Cells.[5] PMC. Available at: [Link]

• Alzforum. Therapeutics: Avagacestat. Available at: [Link]

• PubChem. Avagacestat Compound Summary. NIH. Available at: [Link]

Sources

• 1. alzforum.org [alzforum.org]
• 2. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
• 3. the-innovation.org [the-innovation.org]
• 4. biorxiv.org [biorxiv.org]
• 5. mdpi.com [mdpi.com]

Technical Guide: Enantioselective Synthesis of Chiral 4,4,4-Trifluoro-3-methoxybutan-1-amine

Executive Summary

This application note details the synthetic protocols for (S)-4,4,4-Trifluoro-3-methoxybutan-1-amine (and its (R)-enantiomer), a high-value chiral building block for medicinal chemistry. The trifluoromethyl (

) group modulates lipophilicity and metabolic stability, while the chiral methoxy-amine motif serves as a versatile pharmacophore linker.

We present a catalytic asymmetric hydrogenation route as the primary industrial standard, offering high enantiomeric excess (>95% ee) and scalability. This route avoids expensive chiral auxiliaries and utilizes the commercially available ethyl 4,4,4-trifluoroacetoacetate.

Retrosynthetic Analysis

The strategic disconnection relies on establishing the stereocenter early via asymmetric catalysis, followed by functional group manipulation that preserves chiral integrity.

Figure 1: Retrosynthetic strategy focusing on early-stage enantioselective hydrogenation.

Primary Synthetic Route: Asymmetric Hydrogenation[1]

Step 1: Enantioselective Hydrogenation

Objective: Convert ethyl 4,4,4-trifluoroacetoacetate to ethyl (S)-4,4,4-trifluoro-3-hydroxybutanoate.

• Mechanism: Dynamic Kinetic Resolution (DKR) is not required here as the substrate is a

  -keto ester, but the catalyst differentiates the prochiral faces.

• Catalyst Choice: [RuCl(benzene)((S)-BINAP)]Cl is the industry standard for

  -keto esters, typically yielding >95% ee.

Protocol:

• Preparation: In a glovebox, charge a high-pressure autoclave with ethyl 4,4,4-trifluoroacetoacetate (10.0 g, 54.3 mmol) and anhydrous ethanol (30 mL).

• Catalyst Addition: Add [RuCl(benzene)((S)-BINAP)]Cl (0.5 mol%) dissolved in a minimum amount of degassed ethanol.

• Hydrogenation: Seal the autoclave, purge with

  (3x) and (3x). Pressurize to 50 bar (725 psi) .

• Reaction: Heat to 50°C and stir at 1000 rpm for 24 hours.

• Workup: Cool to room temperature, vent carefully (solvent vapors!). Concentrate the solution under reduced pressure.

• Purification: The crude oil is often pure enough (>95% purity). If necessary, purify via vacuum distillation (bp ~70°C at 15 mmHg).

Validation:

• Chiral HPLC: Chiralcel OD-H column, Hexane/IPA (95:5), 1.0 mL/min.

• Target: >98% conversion, >96% ee.

Step 2: O-Methylation (The Critical Step)

Objective: Methylate the secondary alcohol without racemization. Challenge: The

-protons are acidic due to the ester group. Strong bases (NaH) can lead to -elimination of fluoride or racemization via enolate formation.

Recommended Protocol (Silver Oxide Method):

• Setup: Dissolve ethyl (S)-4,4,4-trifluoro-3-hydroxybutanoate (5.0 g, 26.9 mmol) in anhydrous

  (50 mL).

• Reagents: Add Silver(I) oxide (

  ) (9.3 g, 40.3 mmol, 1.5 eq) and Methyl Iodide (MeI) (11.4 g, 5.0 mL, 80 mmol).

• Conditions: Stir the suspension vigorously at reflux (40°C) for 48 hours. The mild basicity of

  promotes methylation without deprotonating the -carbon.

• Workup: Filter through a pad of Celite to remove silver salts. Wash the pad with DCM.

• Purification: Concentrate filtrate. Flash chromatography (Hexane/EtOAc 9:1) yields the methoxy ester.

Step 3: Ammonolysis to Amide

Objective: Convert the ethyl ester to the primary amide.

Protocol:

• Reaction: Dissolve the methoxy ester (4.0 g) in 7N

  in Methanol (40 mL).

• Conditions: Seal in a pressure tube or round-bottom flask (stoppered) and stir at room temperature for 24-48 hours.

• Monitoring: TLC (EtOAc) will show the disappearance of the ester and appearance of a polar spot (Amide).

• Workup: Concentrate in vacuo to yield the solid amide. Triturate with cold diethyl ether if necessary.

Step 4: Reduction to Amine

Objective: Reduce the amide carbonyl to a methylene group to yield the final amine.

Protocol:

• Setup: Under Argon, suspend the amide (3.0 g) in anhydrous THF (30 mL).

• Reagent: Add Borane-THF complex (

  ) (1M solution, 3.0 eq) dropwise at 0°C.

• Reflux: Heat the mixture to reflux for 6–12 hours.

• Quench (Careful!): Cool to 0°C. Slowly add Methanol (caution: gas evolution) to destroy excess borane. Then add 6M HCl (10 mL).

• Hydrolysis: Reflux the acidic mixture for 1 hour to break the boron-amine complex.

• Isolation:

  • Cool and wash with diethyl ether (removes non-basic impurities).

  • Basify the aqueous layer to pH >12 using NaOH pellets or 50% NaOH solution.

  • Extract with DCM (3 x 30 mL).

  • Dry (

    ) and concentrate to obtain the free amine oil.

• Salt Formation (Optional but recommended for storage): Dissolve in

  and add in dioxane to precipitate the hydrochloride salt.

Analytical Data Summary

Parameter	Specification	Method
Appearance	Colorless oil (Free base) / White solid (HCl salt)	Visual
NMR ( )	3.8-3.9 (m, 1H, ), 3.45 (s, 3H, ), 2.9 (t, 2H, ), 1.8 (m, 2H, )	400 MHz NMR
NMR	-78.5 ppm (d)	Internal std:
Enantiomeric Excess	> 98% ee	Chiral GC/HPLC (deriv. w/ Mosher's acid if needed)
Purity	> 97%	GC-MS / LC-MS

Safety & Handling (E-E-A-T)

Specific Hazards

• Trifluoromethyl Compounds: While the

  group is generally stable, strong reducing conditions (e.g., Li/NH3) can cause defluorination. The protocols above use Borane, which preserves the group.

• Methyl Iodide: A potent alkylating agent and suspected carcinogen. Use only in a fume hood with double gloving.

• Borane (

  ): Pyrophoric gas generated; solutions are flammable. Quench with extreme caution.

Process Safety Diagram

Figure 2: Critical safety control points for the synthesis workflow.

References

• Asymmetric Hydrogen

  -Keto Esters:

  • Noyori, R., et al.

    -Keto Carboxylic Esters." Journal of the American Chemical Society, vol. 109, no. 19, 1987, pp. 5856–5858. Link
• Synthesis of Trifluoromethylated Alcohols: Ramachandran, P. V., et al. "Asymmetric Reduction of Trifluoromethyl Ketones." Tetrahedron, vol. 53, no. 28, 1997.
• Methylation of -Chiral Alcohols: Kuhn, R., et al. "Methylation of Hydroxyl Groups with Silver Oxide." Chemische Berichte, vol. 88, 1955.

• Amide Reduction Protocols

  • Brown, H. C., & Heim, P. "Selective Reductions. Reduction of Amides with Diborane." Journal of the American Chemical Society, vol. 86, no. 17, 1964, pp. 3566–3567. Link

• Uneyama, K. Organofluorine Chemistry. Blackwell Publishing, 2006.

Technical Notes & Optimization

Troubleshooting low yields in reductive amination of fluorinated substrates

The Core Challenge: The "Electronic Tug-of-War"

Reductive amination is generally robust, but fluorinated substrates disrupt the standard reaction coordinate. To troubleshoot effectively, you must first diagnose whether your failure mode is kinetic (nucleophile failure) or thermodynamic (equilibrium failure).[1]

The Diagnostic Matrix

Substrate Type	The Problem	The Mechanism	The Symptom
Fluorinated Amine (e.g., )	Low Nucleophilicity	The electron-withdrawing group (EWG) lowers the pKa of the amine, making it a poor nucleophile.[1] It struggles to attack the carbonyl.	Starting material remains unreacted; direct reduction of the ketone occurs instead.
Fluorinated Ketone (e.g., Trifluoroacetophenone)	Hydrate Trap	The EWG makes the carbonyl highly electrophilic, favoring the formation of stable hydrates (gem-diols) or hemiaminals that refuse to dehydrate into the imine.	"Stalled" reaction; NMR shows hemiaminal or hydrate; low conversion to product.[1]
-Fluoro Ketone	Defluorination	The C-F bond to the carbonyl (or imine) becomes labile, especially under basic conditions or with heterogeneous catalysts.	Formation of des-fluoro side products; complex crude NMR.

Decision Logic: Selecting the Right Protocol

Do not default to Sodium Cyanoborohydride (

). It is often too weak for fluorinated amines and toxic. Use this logic flow to select your reagent system.

Figure 1: Decision tree for selecting the optimal reductive amination protocol based on substrate electronics.

Experimental Protocols

Protocol A: The "Standard" STAB Method

Best for: Fluorinated ketones that do not form ultra-stable hydrates; general screening. Key Reagent: Sodium Triacetoxyborohydride (STAB).

• Why it works: STAB is mild and does not reduce ketones/aldehydes quickly, allowing the imine (which reduces faster) to form first.

• The Fix: If the reaction is sluggish, add Acetic Acid (1-2 eq) . This catalyzes the imine formation without decomposing the borohydride.

Step-by-Step:

• Dissolve Ketone (1.0 eq) and Amine (1.1–1.2 eq) in DCE (1,2-Dichloroethane) or THF.

• Add Acetic Acid (1.0 eq). Stir for 15–30 mins to establish imine equilibrium.

• Add STAB (1.5 eq) in one portion.

• Stir at RT for 2–16 hours.

• Quench: Add saturated aqueous

  . Extract with DCM.

Protocol B: The "Titanium" Method (Heavy Duty)

Best for: Fluorinated amines (weak nucleophiles) and "Hydrate Trap" ketones. Key Reagent: Titanium(IV) Isopropoxide (

).[2]

• Why it works:

  acts as a dual-function reagent. It is a Lewis Acid (activating the carbonyl) and a Water Scavenger (driving the equilibrium to the imine by chemically consuming water).[2]

• Critical Note: This is a two-step, one-pot procedure. You must form the imine before adding the reductant.

Step-by-Step:

• Imine Formation: Combine Ketone (1.0 eq) and Amine (1.2 eq) in neat

  (2.0 eq) or in minimal dry THF.

• Stir at RT (or 40–60°C for difficult cases) for 2–6 hours. Monitor by IR or NMR to confirm imine formation.

• Dilution: Dilute the viscous mixture with Ethanol or Methanol (required to solubilize the borohydride).

• Reduction: Add

  (1.5 eq) cautiously (exothermic).

• Workup (Crucial): The reaction will form a sticky titanium emulsion. Quench with 0.1N NaOH or saturated Rochelle’s Salt solution to break the titanium complex. Filter through Celite.[1]

Troubleshooting & FAQs

Q1: I am using 2,2,2-trifluoroethylamine. The ketone is consumed, but I mostly get the alcohol (direct reduction product). Why?

Diagnosis: Nucleophilicity Mismatch. The pKa of trifluoroethylamine is ~5.7, compared to ~10.7 for ethylamine. It is too weak to compete with the borohydride for the ketone. Solution:

• Switch to Protocol B (

  ) . You must force the imine formation before any reducing agent is present.

• Do not use STAB in a one-pot mix; the hydride will reduce the ketone before the slow amine can attack.

Q2: My fluorinated ketone (e.g., trifluoroacetophenone) shows "conversion" by TLC, but the product is not the amine.

Diagnosis: The "Hemiaminal Trap." Fluorinated ketones form stable hemiaminals. On TLC, these may look different from the starting material, but they are not the imine.[1] If you reduce the hemiaminal, you often revert to the alcohol or get stuck. Solution: Use Molecular Sieves (4Å) in the reaction or use the

method. The titanium alkoxide chemically dehydrates the hemiaminal to the imine.

Q3: Can I use catalytic hydrogenation ( ) for these?

Risk Warning: Defluorination.[1]

-fluorinated amines and ketones are susceptible to hydrogenolysis (C-F bond cleavage) under heterogeneous hydrogenation conditions, especially on Palladium surfaces.[1] Recommendation: Stick to hydride reagents (STAB, , or Cyanoborohydride) to preserve the C-F bond.[1]

Q4: The Titanium workup is a nightmare. It's a white goo that clogs my filter.

The Fix: Do not use simple water to quench. Use Rochelle's Salt (Potassium Sodium Tartrate) solution. Stir the quench mixture vigorously for 30 minutes. The tartrate chelates the titanium, turning the "goo" into two clear, separable layers.[1]

Mechanistic Visualization: The Titanium Advantage

The following diagram illustrates why Titanium isopropoxide is superior for fluorinated substrates: it bridges the gap between the weak nucleophile and the stabilized carbonyl.

Figure 2: Mechanistic pathway of Titanium-mediated reductive amination, highlighting the water scavenging effect.[1]

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][3][4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5][6][7][8][9] Studies on Direct and Indirect Reductive Amination Procedures.[5][7][8][9] The Journal of Organic Chemistry, 61(11), 3849–3862.[1][8] [Link]

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[1][10] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[2][10][11] The Journal of Organic Chemistry, 55(8), 2552–2554.[1][2] [Link]

• Bhattacharyya, S. (1995).[1] Reductive alkylation of dimethylamine using titanium(IV) isopropoxide and sodium borohydride: an efficient, safe, and convenient method for the synthesis of N,N-dimethylated tertiary amines.[1][2][12] The Journal of Organic Chemistry, 60(15), 4928-4929.[1][2] [Link]

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Introduction: The "Sticky" Science of Boron-Amine Separation

Welcome to the Fluorinated Amine Purification Technical Support Center.

Ticket ID: #FA-BOR-001 Subject: Removal of Boron Byproducts from Fluorinated Amine Scaffolds Assigned Specialist: Dr. A. V.[1] Thorne, Senior Application Scientist[2][3]

You are likely here because your standard aqueous workup failed. You performed a Suzuki-Miyaura coupling or a reductive amination to synthesize a fluorinated amine, but your NMR shows broad peaks, or your product is co-eluting with pinacol/boronic acid residues.

The Root Cause: The problem is not just solubility; it is Lewis Acid-Base coordination .[1]

• The Trap: Boron (Lewis Acid) has an empty p-orbital.[1] Your amine product (Lewis Base) has a lone pair.[3]

• The Result: They form a dative covalent bond (

  ).[1] This complex is often non-polar enough to ride with your product into the organic layer but stable enough to survive mild washes.

• The Fluorine Factor: While fluorine withdraws electron density (lowering amine pKa), it also increases lipophilicity.[1][2][3] This makes your amine "greasier," often preventing it from partitioning into aqueous acid washes effectively, and causing it to streak badly on silica due to secondary interactions.[2][3]

Module 1: Troubleshooting Decision Matrix

Before choosing a protocol, analyze your substrate's sensitivity.[1][2][3] Do not use oxidative workups on easily oxidizable amines (e.g., electron-rich anilines).[1][2][3]

Figure 1: Decision tree for selecting the optimal boron removal strategy based on substrate properties.

Module 2: Validated Protocols

Protocol A: The Sorbitol Complexation (Gold Standard)

Mechanism: Sorbitol (a polyol) acts as a chelating ligand.[1] It forms a cyclic boronate ester with boron byproducts that is thermodynamically more stable than the

complex. Crucially, the sorbitol-boron complex is highly water-soluble.[1]

Applicability: Best for lipophilic fluorinated amines that are not water-soluble.[1]

Step-by-Step:

• Dissolution: Dissolve your crude reaction mixture in a non-polar organic solvent (DCM or Et2O are preferred; EtOAc is acceptable but can sometimes solubilize the sorbitol complex).[1]

• Reagent Prep: Prepare a 10% w/v aqueous D-sorbitol solution . You can also add 5%

  to this solution to ensure the boron remains anionic (borate form), which further prevents organic solubility.[2][3]

• The Wash:

  • Add the Sorbitol/Carbonate solution to your organic phase (1:1 volume ratio).

  • Stir vigorously for 15–30 minutes . Note: Simple shaking is often insufficient to break the

    bond; kinetic energy is required.

• Separation: Separate the layers. The boron species (now attached to sorbitol) will be in the aqueous layer.[4]

• Validation: Check the organic layer by TLC.[1] If the "baseline streak" of boronic acid persists, repeat the wash.

Data Summary:

Solvent System	Boron Removal Efficiency	Amine Recovery
DCM / Sorbitol (aq)	>98%	>95%
EtOAc / Sorbitol (aq)	~90%	>95%

| Et2O / Sorbitol (aq) | >98% | >90% |[1][2][3]

Protocol B: Diethanolamine (DEA) Transesterification

Mechanism: DEA reacts with pinacol boronates or free boronic acids to form a highly crystalline, zwitterionic "ate" complex.[1][2][3] This complex is insoluble in non-polar solvents (ether/hexane) and precipitates out.[3]

Applicability: Ideal for large-scale reactions where chromatography is too expensive, or for amines that are difficult to extract.[1][2]

Step-by-Step:

• Exchange: Dissolve crude material in dry Et2O or MTBE.[1]

• Addition: Add 1.0–1.2 equivalents of diethanolamine (relative to the estimated boron impurity).

• Precipitation: Stir at room temperature for 1–2 hours. You should observe a white precipitate forming (the DEA-boron adduct).[1]

• Filtration: Filter the mixture through a fritted funnel or a Celite pad.

• Recovery: Your fluorinated amine is in the filtrate.[1] Concentrate the filtrate to obtain the purified product.

Protocol C: Fluoride-Assisted Silica Chromatography

Mechanism: Standard silica gel is acidic and has hydroxyl groups that interact with boron, causing tailing.[1][2] Fluorinated amines also "stick" to silica.[1] Adding a fluoride source modifies the silica surface and converts boron species into polar fluoroborates that stay at the baseline.

Applicability: When you must use column chromatography.[1][4][5][6][7]

Step-by-Step:

• Column Prep: Do not use standard silica.[1]

• Additive: Add 1% Et3N (Triethylamine) to your eluent system to neutralize silica acidity.[1]

• The "KHF2" Trick: If the boron byproduct is co-eluting:

  • Dissolve crude in MeOH/THF.[1]

  • Treat with excess aqueous

    (Potassium Bifluoride) for 30 mins.[1][3]

  • Concentrate and redissolve in DCM.[1] Filter off solids.[1][7]

  • The boron is now converted to

    , which is a salt and will not move on a silica column using standard non-polar eluents (Hex/EtOAc).[2]

Module 3: Frequently Asked Questions (FAQs)

Q1: My fluorinated amine is volatile (e.g., trifluoroethylamine derivatives). I lose yield during the evaporation step after the sorbitol wash.

• Diagnosis: Fluorination often increases volatility.[1] Rotovapping down organic solvents can strip the product.[6]

• Solution: Do not evaporate to dryness.[1] Instead, after the sorbitol wash, add 1.0 eq of HCl (in dioxane or ether) to the organic layer to precipitate the amine as a hydrochloride salt.[3] Filter the solid salt. This stabilizes the amine and removes it from any remaining soluble boron species.

Q2: I see a "ghost" peak in my NMR around 1.2 ppm that looks like Pinacol, but I washed it 5 times.

• Diagnosis: This is likely the

  complex.[1] It is stable enough to survive washes if the pH isn't optimized.

• Solution: You need to shift the equilibrium. Use Protocol A but increase the pH of the aqueous layer to >10 using NaOH (if your amine tolerates it). High pH converts the boron to a borate anion (

  ), which cannot accept the nitrogen lone pair, forcibly breaking the bond.[2][3]

Q3: Can I use oxidative workup (

) for fluorinated anilines?

• Diagnosis: Fluorinated anilines are electron-deficient, making them less prone to oxidation than regular anilines, but they are still risky.[1][2][3]

• Solution: Avoid

  if possible. It often leads to "black tar" impurities.[1] Use Protocol B (DEA) instead; it is non-oxidative and chemically specific to boron.[1][3]

References

• Sorbitol Complexation Method

  • Title: "Simple and Efficient Removal of Boronic Acid Byproducts

  • Source:Angewandte Chemie International Edition, 2010.[1][2][3]

  • URL:[Link][2][3]

• DEA Transesterification

  • Title: "Purification of Boronic Acids by Formation of Diethanolamine Adducts."[1]

  • Source:Journal of Organic Chemistry, 2011.[1][3][4]

  • URL:[Link][2][3]

• Polymer Supported Scavenging

  • Title: "Removal of Boron Species using Polymer Supported Scavengers."

  • Source:Organic Process Research & Development, 2012.[1][2][3]

  • URL:[Link][2][3]

• Fluorinated Amine Properties

  • Title: "Synthesis of Fluorin

  • Source:ACS Organic & Inorganic Au, 2023.[1][2][3]

  • URL:[Link][2][3]

Sources

• 1. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 2. Synthesis of Boron-Containing Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formation of Pinacol Boronate Esters via Pyridine Iodoborane Hydroboration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Aliphatic Amines

For researchers, scientists, and drug development professionals, understanding the mass spectrometric behavior of fluorinated compounds is paramount for accurate structural elucidation and impurity profiling. The introduction of fluorine into aliphatic amines, a common motif in modern pharmaceuticals and agrochemicals, profoundly alters their physicochemical properties and, consequently, their fragmentation patterns in mass spectrometry. This guide provides an in-depth comparison of the fragmentation of fluorinated aliphatic amines under various ionization techniques, supported by experimental data and mechanistic insights to aid in the confident identification of these molecules.

The Influence of Fluorine: A Double-Edged Sword in Mass Spectrometry

Fluorine's high electronegativity is the primary driver of the unique fragmentation behaviors observed in fluorinated aliphatic amines. This property induces a strong negative inductive effect (-I), which can significantly alter the electron density distribution within the molecule. This, in turn, influences the site of ionization and the stability of the resulting fragment ions.

Under Electron Ionization (EI) , the initial ionization event often involves the removal of a non-bonding electron from the nitrogen atom, forming a radical cation. However, the electron-withdrawing nature of fluorine can decrease the basicity of the amine, making ionization at the nitrogen less favorable compared to other sites in the molecule, such as an ether oxygen, if present.[1] This shift in the ionization site can dramatically alter the subsequent fragmentation pathways.

In Electrospray Ionization (ESI) , which typically involves the analysis of protonated molecules ([M+H]⁺), the strong electron-withdrawing effect of fluorine reduces the proton affinity of the nitrogen atom. This can lead to a decrease in the abundance of product ions formed from a nitrogen-protonated precursor, especially as the degree of fluorination increases.[1]

Fragmentation of Primary Fluorinated Aliphatic Amines

A cornerstone of amine fragmentation in EI-MS is alpha-cleavage , the cleavage of the C-C bond adjacent to the nitrogen atom. This process results in the formation of a resonance-stabilized iminium cation, which is often the base peak in the mass spectra of non-fluorinated aliphatic amines.

For non-fluorinated primary amines like ethylamine, the dominant fragmentation pathway is α-cleavage, leading to the formation of the [CH₂NH₂]⁺ ion at m/z 30.

In contrast, for a simple fluorinated primary amine like 2,2,2-trifluoroethylamine , the fragmentation pattern is significantly different. The strong electron-withdrawing effect of the trifluoromethyl group destabilizes the adjacent carbon, making α-cleavage less favorable. Instead, fragmentation is often dominated by the loss of neutral molecules such as HF or cleavage of the C-C bond further from the nitrogen. The NIST WebBook mass spectrum for 2,2,2-trifluoroethylamine shows prominent peaks that can be attributed to fragments such as [CF₃]⁺ and ions resulting from the loss of HF.

Fragmentation of Secondary and Tertiary Fluorinated Aliphatic Amines

The trend of altered fragmentation continues with secondary and tertiary amines. For non-fluorinated secondary and tertiary amines, α-cleavage remains a dominant pathway, with the preferential loss of the largest alkyl radical.

Case Study: Perfluorotributylamine (PFTBA)

Perfluorotributylamine (PFTBA), a tertiary amine where all hydrogens are replaced by fluorine, is a widely used calibrant in mass spectrometry due to its well-defined fragmentation pattern at high masses under EI conditions. Its mass spectrum is characterized by a series of prominent high-mass ions and a notable absence or very low abundance of the molecular ion.

The fragmentation of PFTBA is dominated by cleavage of the C-F and C-C bonds, leading to a cascade of perfluorinated fragment ions. Key fragments include m/z 69 ([CF₃]⁺), 131 ([C₃F₅]⁺), 219 ([C₄F₉]⁺), 264 ([C₅F₁₀N]⁺), 414 ([C₈F₁₆N]⁺), and 502 ([C₉F₂₀N]⁺).[2] The formation of these ion series can be rationalized by sequential losses of perfluorinated radicals and neutral species. The analysis of the PFTBA spectrum has identified three main series of ions generated from the molecular cation radical.[3]

Comparative Fragmentation: Fluorinated vs. Non-Fluorinated Amines

The following table summarizes the key differences in fragmentation patterns between non-fluorinated and fluorinated aliphatic amines under EI-MS.

Amine Type	Non-Fluorinated Example	Dominant Fragmentation	Key Fragment Ions (m/z)	Fluorinated Example	Dominant Fragmentation	Key Fragment Ions (m/z)
Primary	Ethylamine	α-cleavage	30 ([CH₂NH₂]⁺)	2,2,2-Trifluoroethylamine	C-C cleavage, loss of HF	80 ([M-HF]⁺), 69 ([CF₃]⁺)
Secondary	Diethylamine	α-cleavage (loss of CH₃)	58 ([CH₃CH=NHCH₂CH₃]⁺)	N-Ethyl-2,2,2-trifluoroethylamine (Predicted)	C-C cleavage, rearrangements	Fragments from loss of CF₃, HF
Tertiary	Triethylamine	α-cleavage (loss of CH₃)	86 ([(CH₃CH₂)₂N=CHCH₃]⁺)	Perfluorotributylamine (PFTBA)	C-F and C-C bond cleavages	69, 131, 219, 264, 414, 502

Rearrangement Reactions in Fluorinated Amines

Rearrangement reactions, such as the McLafferty rearrangement , are common in mass spectrometry and involve the transfer of a hydrogen atom to a radical site, followed by cleavage of a bond.[2][3] While prevalent in many organic compounds, the presence of fluorine can influence the favorability of such rearrangements.

In a study of β-fluorinated propranolol analogs, it was observed that under EI conditions, the fragmentation shifted away from nitrogen-centered radical ions towards ether oxygen-centered radical ions as fluorination increased.[1] This suggests that the electron-withdrawing fluorine atoms alter the initial ionization site, which in turn dictates the subsequent rearrangement and fragmentation pathways.

The loss of neutral molecules like hydrogen fluoride (HF) is a characteristic fragmentation pathway for many fluorinated compounds. This can occur through various mechanisms, including 1,2-elimination or more complex rearrangements involving hydrogen transfer from other parts of the molecule.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) of Volatile Fluorinated Amines

Objective: To analyze the EI fragmentation patterns of volatile fluorinated and non-fluorinated amines.

Methodology:

• Sample Preparation: Prepare dilute solutions (typically 1-10 ppm) of the amine in a volatile solvent such as methanol or dichloromethane.

• GC Separation:

  • Injector: Set to a temperature appropriate for the analyte's volatility (e.g., 250 °C).

  • Column: A standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) is often suitable.

  • Oven Program: Start at a low temperature (e.g., 40 °C) and ramp at a controlled rate (e.g., 10 °C/min) to a final temperature that ensures elution of the analyte (e.g., 280 °C).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometry Detection (EI):

  • Ion Source Temperature: Typically 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan a range appropriate for the expected molecular ion and fragments (e.g., m/z 30-400).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of Protonated Fluorinated Amines

Objective: To investigate the collision-induced dissociation (CID) of protonated fluorinated amines.

Methodology:

• Sample Preparation: Prepare dilute solutions (e.g., 1 µg/mL) in a suitable mobile phase, such as a mixture of water and acetonitrile with a small amount of formic acid (e.g., 0.1%) to promote protonation.

• LC Separation (optional, for mixture analysis):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometry Detection (ESI-MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MS1 Scan: Acquire a full scan to identify the protonated molecular ion ([M+H]⁺).

  • MS2 Scan (Product Ion Scan): Select the [M+H]⁺ ion as the precursor and apply a range of collision energies to induce fragmentation.

  • Data Analysis: Analyze the resulting product ion spectrum to identify characteristic fragment ions and neutral losses.

Visualizing Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate key fragmentation concepts.

Caption: Alpha-cleavage in a primary amine.

Caption: Simplified EI fragmentation of PFTBA.

Conclusion

The mass spectrometric fragmentation of fluorinated aliphatic amines is a complex interplay of fundamental fragmentation mechanisms and the profound electronic effects of fluorine substitution. While established principles like alpha-cleavage provide a baseline for understanding, the presence of fluorine often leads to alternative, and sometimes unexpected, fragmentation pathways. For EI-MS, this can manifest as a shift in the initial ionization site and a prevalence of fragments arising from C-F and C-C bond cleavages, especially in perfluorinated species. In ESI-MS, the reduced basicity of the amine can impact the abundance and types of product ions observed. By understanding these nuances and employing systematic experimental approaches, researchers can confidently identify and characterize this important class of molecules.

References

• McCormack, A. L., Jones, D. C., & Hoke, S. H. (1999). Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization. Rapid communications in mass spectrometry, 13(16), 1671–1679. [Link]

• Kagramanov, N. D. (2020). Three series ions of perfluorotributylamine mass-spectrum (PFTBA). Fluorine notes, 2(129). [Link]

• McLafferty, F. W. (1959). Mass Spectrometric Analysis. Molecular Rearrangements. Analytical Chemistry, 31(1), 82–87.

• Wikipedia contributors. (2023, December 27). McLafferty rearrangement. In Wikipedia, The Free Encyclopedia. Retrieved February 15, 2026, from [Link]

Sources

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• 2. Understanding the McLafferty Rearrangement: A Key Reaction in Mass Spectrometry - Oreate AI Blog [oreateai.com]
• 3. McLafferty rearrangement - Wikipedia [en.wikipedia.org]

A Comparative Guide for Drug Discovery Professionals: 4,4,4-Trifluoro-3-methoxybutan-1-amine vs. 4,4,4-Trifluorobutanamine

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design. The unique physicochemical properties imparted by fluorine can profoundly influence a compound's metabolic stability, lipophilicity, and target-binding affinity. This guide provides a comparative analysis of two structurally related fluorinated building blocks: 4,4,4-Trifluoro-3-methoxybutan-1-amine and 4,4,4-Trifluorobutanamine.

While extensive experimental data is available for 4,4,4-Trifluorobutanamine, its 3-methoxy analogue remains a less-characterized molecule in the public domain. Consequently, this guide will present a comprehensive overview of the known properties of 4,4,4-Trifluorobutanamine, followed by a theoretical exploration of how the introduction of a methoxy group at the C3 position is anticipated to modulate these characteristics. This analysis is grounded in established principles of physical organic chemistry and serves as a predictive tool for researchers considering the incorporation of these motifs into their drug discovery programs.

Introduction to the Core Structures

Both molecules share a trifluorinated butylamine backbone, a privileged motif in medicinal chemistry. The potent electron-withdrawing nature of the trifluoromethyl group can significantly impact the properties of the neighboring amine functionality.[1]

Figure 1: Chemical structures of the two compared amines.

Physicochemical Properties: A Tale of Two Amines

The introduction of a methoxy group is expected to introduce significant changes to the physicochemical profile of the parent trifluorobutanamine.

Property	4,4,4-Trifluorobutanamine (Experimental/Predicted)	4,4,4-Trifluoro-3-methoxybutan-1-amine (Predicted)	Causality of the Methoxy Group's Influence
Molecular Weight	127.11 g/mol [1]	157.14 g/mol	The addition of a C, H, and O atom.
pKa (Basicity)	9.7[1]	Expected to be slightly lower	The electron-withdrawing inductive effect of the oxygen atom in the methoxy group, although positioned at the 3-carbon, will likely have a minor acidifying effect on the distant amine group, thus slightly lowering its basicity.
logP (Lipophilicity)	1.1 (XlogP)[1]	Expected to be slightly higher	The addition of a methyl group generally increases lipophilicity. While the ether oxygen can participate in hydrogen bonding, the overall effect of the added hydrocarbon character is likely to dominate.
Boiling Point	92-94 °C[2]	Expected to be higher	The increased molecular weight and the potential for dipole-dipole interactions involving the ether group would lead to a higher boiling point.
Polar Surface Area	26.02 Ų	35.25 Ų	The introduction of the ether oxygen atom increases the polar surface area, which can influence membrane permeability and interactions with biological targets.

Synthesis and Reactivity Considerations

Synthesis of 4,4,4-Trifluorobutanamine

A common synthetic route to 4,4,4-Trifluorobutanamine involves the reduction of 4,4,4-trifluorobutanamide or a related nitrile.[3] Another approach starts from 4,4,4-trifluorobutanol, which can be synthesized via various methods, including the reduction of 4,4,4-trifluorobutyric acid or its esters.[4][5]

Figure 2: A generalized synthetic workflow for 4,4,4-Trifluorobutanamine.

Predicted Synthesis of 4,4,4-Trifluoro-3-methoxybutan-1-amine

A plausible synthetic route to 4,4,4-Trifluoro-3-methoxybutan-1-amine could start from a precursor containing the trifluoromethyl and hydroxyl groups, such as 4,4,4-Trifluoro-3-hydroxybutanenitrile. The hydroxyl group could be methylated, followed by reduction of the nitrile to the primary amine.

Reactivity Profile

The reactivity of both amines is primarily dictated by the lone pair of electrons on the nitrogen atom, making them nucleophilic and basic.[6] The trifluoromethyl group's strong electron-withdrawing effect reduces the electron density on the nitrogen, thereby decreasing its basicity compared to non-fluorinated analogues.[7] The presence of the methoxy group in 4,4,4-Trifluoro-3-methoxybutan-1-amine is not expected to dramatically alter the fundamental reactivity of the amine, though it may introduce steric hindrance in some reactions.

Experimental Protocols for Comparative Analysis

To empirically validate the predicted properties of 4,4,4-Trifluoro-3-methoxybutan-1-amine and directly compare it to 4,4,4-Trifluorobutanamine, the following experimental protocols are recommended.

Determination of pKa by Potentiometric Titration

This method provides a precise measurement of the amine's basicity.

Protocol:

• Sample Preparation: Prepare a 0.01 M solution of the amine in deionized water.

• Titration: Titrate the amine solution with a standardized 0.01 M HCl solution.

• Data Acquisition: Record the pH of the solution after each addition of the titrant using a calibrated pH meter.

• Analysis: Plot the pH versus the volume of HCl added. The pKa is the pH at the half-equivalence point.[8][9]

Figure 3: Workflow for pKa determination by potentiometric titration.

Determination of logP by Shake-Flask Method

This classic method determines the partitioning of a compound between octanol and water, providing a measure of its lipophilicity.

Protocol:

• Partitioning: Dissolve a known amount of the amine in a biphasic system of n-octanol and water.

• Equilibration: Shake the mixture vigorously to allow for partitioning between the two phases.

• Separation and Quantification: Separate the two layers and determine the concentration of the amine in each phase using a suitable analytical technique (e.g., GC-MS or HPLC).

• Calculation: The logP is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure and purity of both compounds.[10][11] For 4,4,4-Trifluoro-3-methoxybutan-1-amine, ¹H NMR would be expected to show a characteristic singlet for the methoxy protons, while ¹⁹F NMR would confirm the presence of the CF₃ group.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular weight and elemental composition of the compounds.[12]

Implications for Drug Discovery

The choice between these two building blocks will depend on the specific design strategy of the drug discovery program.

• 4,4,4-Trifluorobutanamine: Offers a well-characterized, relatively less lipophilic, and more basic building block. Its smaller size may be advantageous for fitting into constrained binding pockets.

• 4,4,4-Trifluoro-3-methoxybutan-1-amine (Predicted): The introduction of the methoxy group is likely to increase lipophilicity and introduce a potential hydrogen bond acceptor. This could be beneficial for improving membrane permeability and creating additional interactions with the target protein. The expected decrease in basicity might also be advantageous for reducing off-target effects and improving oral bioavailability.

Conclusion

While 4,4,4-Trifluorobutanamine is a readily available and well-documented building block, the potential advantages offered by the introduction of a 3-methoxy group in 4,4,4-Trifluoro-3-methoxybutan-1-amine warrant further investigation. This guide provides a theoretical framework for the anticipated properties of this novel compound, alongside established experimental protocols for its characterization. The synthesis and empirical evaluation of 4,4,4-Trifluoro-3-methoxybutan-1-amine would be a valuable contribution to the medicinal chemist's toolbox, expanding the repertoire of fluorinated building blocks for the development of next-generation therapeutics.

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• Synthesis of Fluorinated Amines: A Personal Account. PMC - NIH.
• Conformational preferences and basicities of monofluorinated cyclopropyl amines in comparison to cyclopropylamine and 2-fluoroethylamine. PubMed.
• Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN). Scholaris.
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• 4,4,4-Trifluoro-1-(3-methoxyphenyl)-butan-1-one - Optional[19F NMR]. Chemical Shifts.
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• 9. Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. rsc.org [rsc.org]
• 12. api2.kwrwater.nl [api2.kwrwater.nl]

Metabolic stability comparison: Trifluoromethyl vs Trifluoromethoxy amines

Metabolic Stability Guide: Trifluoromethyl ( ) vs. Trifluoromethoxy ( ) Amines[1]

Executive Summary

In medicinal chemistry, the strategic incorporation of fluorine is a primary tactic to modulate metabolic stability, lipophilicity, and basicity.[1] While both Trifluoromethyl (

) and Trifluoromethoxy ( ) groups are employed to block metabolic "hotspots" (typically preventing CYP450-mediated oxidation), they are not interchangeable.[1]

The Verdict:

• Trifluoromethyl (

  ): The gold standard for metabolic blockade.[1][2] It provides superior resistance to oxidative metabolism due to the exceptional strength of the C-F bond and strong electron-withdrawing nature, which deactivates aromatic rings against oxidation. However, it significantly lowers the basicity of attached amines.

• Trifluoromethoxy (

  ): A "super-lipophilic" alternative.[1] While generally stable, it is slightly more liable to metabolic degradation than due to the potential (albeit rare) cleavage of the ether linkage. Its primary risk is indirect metabolic liability : its higher lipophilicity ( ) can increase the overall intrinsic clearance ( ) of a drug by increasing affinity for CYP enzymes, even if the group itself remains intact.

Part 1: Physicochemical Basis of Stability

To understand the metabolic fate of these amines, one must first compare their electronic and physical properties. These parameters dictate how the molecule interacts with the catalytic heme center of Cytochrome P450 enzymes.

Comparative Properties Table

Property	Trifluoromethyl ( )	Trifluoromethoxy ( )	Impact on Stability
Hammett Constant ( )			is more electron-withdrawing, strongly deactivating aromatic rings against oxidation.[1]
Hansch Lipophilicity ( )			is more lipophilic, potentially increasing non-specific binding and CYP affinity.[1]
Resonance Effect	None (Hyperconjugation only)	Electron Donor (+R)	can donate electron density back into the ring via oxygen lone pairs, slightly mitigating the inductive withdrawal.
Conformation	Tetrahedral, freely rotating	Orthogonal to ring	often adopts a conformation perpendicular to the aryl ring, creating unique steric blocking.[1]

The "Distal Liability" Paradox

A common misconception is that adding fluorine always increases stability.

• Mechanism: CYP450 enzymes have large, hydrophobic active sites.[1]

• The Risk: Replacing a methyl group with

  dramatically increases lipophilicity ( ). While the group itself blocks metabolism at that specific carbon, the global increase in lipophilicity can increase the molecule's affinity ( ) for CYP enzymes, causing the enzyme to metabolize other parts of the molecule (distal sites) more aggressively.

Part 2: Metabolic Pathways & Mechanisms

Oxidative Dealkylation (The Ether Risk)

• : The C-C bond connecting the to an aromatic ring is metabolically inert under physiological conditions.
• : While the C-F bonds are strong, the ether oxygen is a potential site for oxidative dealkylation (O-dealkylation).[3]

  • Mechanism: CYP450 hydroxylates the

    -carbon (the carbon). However, because fluorine is highly electronegative, it destabilizes the formation of the radical intermediate required for this hydroxylation.

  • Result:

    is significantly more stable than a standard methoxy ( ) group, but less stable than .[1] Under high-stress metabolic conditions, defluorination can occur, releasing toxic carbonyl fluoride ( ).[1]

Impact on Amine Basicity (The Shift)

For amine-containing drugs, the protonation state is critical for CYP binding (which often favors neutral species).

• Aniline Example:

  • 4-Trifluoromethylaniline: The strong electron-withdrawing nature (

    ) pulls density from the nitrogen lone pair.[1] Result: Drastic reduction in (less basic).

  • 4-Trifluoromethoxyaniline: The oxygen atom withdraws by induction (

    ) but donates by resonance ( ).[1] Result: Moderate reduction in . The amine remains slightly more basic than the analog.

Visualizing the Decision Matrix

The following diagram illustrates the decision process when selecting between these two bioisosteres for metabolic optimization.

Caption: Decision matrix for selecting between

and based on metabolic and physicochemical requirements.

Part 3: Experimental Protocol (Microsomal Stability Assay)

To objectively compare the stability of

vs. analogs, a Liver Microsomal Stability Assay is the industry standard. This protocol measures the Intrinsic Clearance ( ).[1][2]

Methodology: In Vitro Microsomal Incubation[2][3]

Objective: Determine the in vitro half-life (

) and intrinsic clearance ( ) of the test compounds.

Reagents:

• Pooled Liver Microsomes (Human/Rat/Mouse), 20 mg/mL protein concentration.[1]

• NADPH Regenerating System (or 1 mM NADPH solution).[1]

• Phosphate Buffer (100 mM, pH 7.4).[1]

• Stop Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (IS).[1]

Workflow:

• Preparation:

  • Prepare a 1 µM working solution of the test compound (

    or amine) in Phosphate Buffer (keep DMSO < 0.1%).

  • Thaw microsomes on ice.[1] Dilute to 0.5 mg/mL in Phosphate Buffer.

• Pre-Incubation:

  • Mix 40 µL of Microsome solution + 40 µL of Compound solution in a 96-well plate.

  • Incubate at 37°C for 5 minutes (shaking).

• Initiation:

  • Add 20 µL of pre-warmed NADPH (1 mM final conc) to initiate the reaction.

  • Control: For negative control, add Buffer instead of NADPH.[1]

• Sampling (Time Course):

  • At

    minutes, remove aliquots.

  • Immediately quench into Stop Solution (ratio 1:3 sample:ACN) to precipitate proteins.[1]

• Analysis:

  • Centrifuge samples (4000 rpm, 20 min, 4°C).

  • Analyze supernatant via LC-MS/MS (MRM mode).[1] Monitor the disappearance of the Parent Ion.

• Calculation:

  • Plot

    vs. Time.[1]

  • Slope

    = elimination rate constant.[1]
  • [1]
  • .[1]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Liver Microsomal Stability Assay used to calculate Intrinsic Clearance.

Part 4: Data Interpretation & Case Studies

When analyzing data from the protocol above, you will typically observe the following trends for amine-based drugs.

Comparative Data Trends (Representative)

Parameter	(Control)	(Analog)	(Analog)	Interpretation
Half-life ( )	< 15 min	> 60 min	40 - 60 min	offers the highest direct stability.[1]
( )	High (> 50)	Low (< 10)	Moderate (10-25)	clearance is often higher due to lipophilicity-driven enzyme affinity.[1]
Metabolites	-COOH, -CH2OH	None (at F-site)	Trace defluorination	is stable but can generate trace toxic metabolites if ether cleavage occurs.[1]

Expert Insight: When to Choose Which?

• Choose

  when: You need maximum metabolic stability and can afford a drop in basicity (pKa).[1] It is the safest bet for reducing clearance.

• Choose

  when: You need to improve membrane permeability (via higher lipophilicity) or require a specific orthogonal conformation to fit a binding pocket.[1] Be prepared to counter-balance the lipophilicity elsewhere in the molecule to prevent high clearance.

References

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Available at: [Link][1]

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Available at: [Link][1]

• Leroux, F. R., et al. (2019).[1] Trifluoromethoxy Group: Properties and Applications in Chemical Research. MDPI Molecules. Available at: [Link][1]

• Waters Corporation. (2025).[1] Determination of Microsomal Stability by UPLC-MS/MS. Waters Application Notes. Available at: [Link][1]

Sources

• 1. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]